3-Hydrazino-4-methylbenzoic acid

Core Science & Biosynthesis

In-Depth Technical Guide: 3-Hydrazino-4-methylbenzoic Acid in Advanced Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, functionalized aryl hydrazines serve as indispensable building blocks for the construction of complex heterocyclic pharmacophores. 3-Hydrazino-4-methylbenzoic acid , predominantly utilized in its highly stable hydrochloride salt form (CAS: 61100-70-7), is a critical bifunctional intermediate. It provides both a nucleophilic hydrazine moiety for ring cyclization and a benzoic acid vector for subsequent structural elaboration. This whitepaper explores its physicochemical properties, its mechanistic role in the synthesis of p38 MAP kinase inhibitors, and provides a field-validated, self-contained experimental workflow for its application in drug development[1].

Physicochemical Properties & Structural Significance

Free aryl hydrazines are notoriously prone to spontaneous oxidation and degradation under atmospheric conditions. Consequently, 3-hydrazino-4-methylbenzoic acid is commercially synthesized and handled as a hydrochloride salt. This salt formation protonates the terminal nitrogen, drastically reducing its susceptibility to oxidative degradation while ensuring long-term shelf stability.

The structural anatomy of this compound offers two distinct synthetic advantages:

• The Hydrazine Moiety: Acts as a potent bis-nucleophile, ideal for condensation with 1,3-dicarbonyls to form 5-membered heterocycles (e.g., pyrazoles, indazoles)[1].

• The Carboxylic Acid Handle: Provides an orthogonal reactive site for amide coupling, allowing for the modular attachment of diverse solvent-exposed functional groups to optimize pharmacokinetic properties.

Quantitative Data Summary

Property	Value
Chemical Name	3-Hydrazinyl-4-methylbenzoic acid hydrochloride
CAS Number	61100-70-7
Molecular Formula	C₈H₁₁ClN₂O₂
Molecular Weight	202.64 g/mol
Standard Commercial Purity	≥95% (Validated via HPLC/NMR)[2]
Physical State	Solid powder

Mechanistic Role in p38 MAP Kinase Inhibition

The primary application of 3-hydrazino-4-methylbenzoic acid lies in the development of targeted anti-inflammatory therapeutics. Specifically, it is a foundational precursor for synthesizing 5-membered heterocycle-based inhibitors of the p38 mitogen-activated protein (MAP) kinase pathway[1].

Causality in Target Selection: p38 kinases (specifically the α and β isoforms) are heavily expressed in inflammatory cells and are activated by upstream kinases (MKK3 and MKK6) via double phosphorylation at a characteristic Thr-Gly-Tyr motif[1]. Once activated, p38 drives the synthesis of potent pro-inflammatory cytokines, including TNF-α, IL-1, and IL-6[1].

By utilizing the 3-hydrazino-4-methylbenzoic acid scaffold, medicinal chemists can synthesize pyrazole derivatives that act as ATP-competitive inhibitors. The methyl group and the aromatic ring derived from the starting material provide critical hydrophobic interactions within the kinase's ATP-binding pocket, effectively blocking the enzyme's activity and halting the downstream inflammatory cascade[1].

Fig 1. p38 MAPK signaling pathway and targeted competitive inhibition.

Experimental Methodology: Synthesis of Pyrazole-Based Inhibitors

To transform 3-hydrazino-4-methylbenzoic acid hydrochloride into a functional p38 inhibitor intermediate, a highly controlled cyclization protocol must be executed. The following step-by-step methodology is adapted from field-proven patent literature[1].

Step-by-Step Protocol

• In Situ Neutralization: Suspend 3-hydrazino-4-methylbenzoic acid hydrochloride (1.0 equivalent) in absolute ethanol (10 mL per 0.22 mmol). Add triethylamine (TEA) (1.0 equivalent) dropwise to the suspension[1].

  • Causality: The hydrochloride salt is unreactive. TEA, a non-nucleophilic base, strips the HCl to liberate the free, highly nucleophilic hydrazine in situ, preventing premature oxidation while enabling the reaction. Ethanol acts as a protic solvent to stabilize the transition states of the subsequent imine formation.

• Electrophile Addition: Introduce the target 1,3-dicarbonyl compound (1.0 equivalent) to the neutralized mixture.

• Thermal Cyclization: Heat the reaction mixture to 65 °C and maintain under reflux for 20 hours[1].

  • Causality: While the initial condensation to form the hydrazone intermediate can occur at room temperature, the subsequent intramolecular cyclization and dehydration required to aromatize the 5-membered pyrazole ring is thermodynamically demanding and requires sustained thermal energy.

• Solvent Removal: Cool the reaction vessel to room temperature and concentrate the mixture under reduced pressure to yield a crude residue[1].

• Chromatographic Isolation: Purify the residue via flash column chromatography on silica gel. Begin elution with a 7:3 mixture of hexanes/ethyl acetate to wash away unreacted diketones and non-polar by-products. Transition the mobile phase to 3:2 ethyl acetate/hexanes to elute the pure heterocyclic product[1].

Fig 2. Experimental workflow for synthesizing pyrazole-based inhibitors.

Analytical Validation Protocol

A robust chemical synthesis must be a self-validating system. To ensure the integrity of the cyclization and the purity of the resulting p38 inhibitor intermediate, the following analytical checks must be performed:

• High-Performance Liquid Chromatography - Mass Spectrometry (HPLC-MS):

  • Diagnostic Goal: Confirm the molecular mass of the cyclized product. The starting material (free base m/z 167) must be completely absent from the chromatogram. The product peak should display the expected [M+H]⁺ ion corresponding to the specific pyrazole derivative, confirming successful dehydration (loss of 2x H₂O).

• Proton Nuclear Magnetic Resonance (¹H-NMR):

  • Diagnostic Goal: Verify structural connectivity. The successful formation of the heterocycle is confirmed by the disappearance of the broad, exchangeable -NH-NH₂ protons characteristic of the starting material. Additionally, the preservation of the aryl methyl group (typically a sharp singlet near 2.3 ppm) and the benzoic acid aromatic protons ensures that the core pharmacophore scaffold remains intact during the harsh thermal cyclization.

References[1] Title: 61100-70-7 | 3-Hydrazinyl-4-methylbenzoic acid hydrochloride | Source: BLD Pharm | URL:https://www.bldpharm.com/[3]Title: CAS:173034-19-0, 2-肼基-5-甲基苯甲酸 (Properties of 61100-70-7) | Source: Bidepharm | URL:https://www.bidepharm.com/[2]Title: PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors | Source: Google Patents | URL:https://patents.google.com/patent/PT2298743E/en

Sources

• 1. PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors - Google Patents [patents.google.com]
• 2. CAS:173034-19-0, 2-肼基-5-甲基苯甲酸-毕得医药 [bidepharm.com]

3-Hydrazino-4-methylbenzoic Acid: Physicochemical Profiling and Synthetic Applications in Drug Discovery

Executive Summary

In the landscape of modern drug discovery, functionalized hydrazine derivatives serve as critical building blocks for the construction of complex heterocycles. 3-Hydrazino-4-methylbenzoic acid (typically utilized as its hydrochloride salt) is a highly versatile bifunctional intermediate[1]. Its unique structural topology—combining a nucleophilic hydrazine moiety, a sterically directing methyl group, and a versatile carboxylic acid—makes it an indispensable precursor in the synthesis of indoles, pyrazoles, and advanced active pharmaceutical ingredients (APIs), such as p38 kinase inhibitors[2].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic reactivity, and field-proven experimental protocols associated with 3-hydrazino-4-methylbenzoic acid.

Chemical Identity & Physicochemical Profile

Understanding the fundamental properties of this compound is essential for optimizing reaction conditions and ensuring long-term reagent stability. The free base of hydrazine is prone to rapid air oxidation; therefore, the compound is almost exclusively synthesized, stored, and deployed as a hydrochloride salt[3]. This salt formation protonates the terminal nitrogen, drastically reducing its susceptibility to oxidative degradation and premature dimerization.

Quantitative Data Summary

Property	Value
IUPAC Name	3-Hydrazinyl-4-methylbenzoic acid hydrochloride
CAS Number	61100-70-7[1]
Molecular Formula	C8H11ClN2O2[3]
Molecular Weight	202.64 g/mol [3]
SMILES	Cl.CC1=C(NN)C=C(C=C1)C(O)=O[3]
Boiling Point	~365.7 °C (Predicted, free base)[4]
Physical State	Solid powder (typically off-white to pale yellow)

Mechanistic Profiling & Reactivity

The synthetic utility of 3-hydrazino-4-methylbenzoic acid is governed by the electronic and steric interplay of its three functional groups:

• The Hydrazine Group (-NHNH₂): Acts as a strong α -effect nucleophile. The adjacent nitrogen atoms exhibit lone-pair repulsion, raising the energy of the HOMO and making the terminal nitrogen exceptionally reactive toward electrophiles like aldehydes and ketones.

• The para-Methyl Group (-CH₃): This is the critical regiocontrol element. In cyclization reactions (such as the Fischer Indole Synthesis), the methyl group sterically blocks one of the ortho positions on the benzene ring. This forces the [3,3]-sigmatropic rearrangement to occur exclusively at the unsubstituted ortho position, yielding a single, predictable regioisomer rather than a complex mixture.

• The meta-Carboxylic Acid (-COOH): Provides a synthetic handle for downstream functionalization, such as amide coupling with complex amines to generate targeted kinase inhibitors[2].

Experimental Workflow: Regioselective Fischer Indole Synthesis

The following protocol details the synthesis of functionalized indoles using 3-hydrazino-4-methylbenzoic acid. The methodology is designed to maximize regioselectivity while suppressing unwanted decarboxylation.

Step-by-Step Methodology

• Preparation & Reagent Release:

  • Suspend 3-hydrazino-4-methylbenzoic acid hydrochloride (1.0 equiv) and the target ketone (1.1 equiv) in glacial acetic acid to achieve a 0.5 M concentration[5].

  • Causality: The hydrochloride salt must be neutralized in situ to liberate the free hydrazine. Acetic acid acts as both the solvent and a mild Brønsted acid catalyst, facilitating the initial nucleophilic attack without degrading the substrate.

• Hydrazone Condensation:

  • Heat the mixture to 80 °C for 2 hours.

  • Causality: This specific thermal threshold provides sufficient energy to drive the elimination of water (forming the hydrazone) while remaining below the activation energy required for premature side reactions.

• [3,3]-Sigmatropic Rearrangement & Cyclization:

  • Elevate the reaction temperature to 120 °C and stir overnight (approx. 12–16 hours)[5].

  • Causality: The conversion of the hydrazone to the ene-hydrazine tautomer, followed by the breaking of the N-N bond and formation of the new C-C bond, requires sustained, high thermal energy. The C4-methyl group sterically directs the cyclization, ensuring absolute regiocontrol.

• Isolation:

  • Cool the reaction to room temperature, concentrate under reduced pressure, and partition the residue between ethyl acetate and water.

  • Causality: The aqueous wash effectively removes residual acetic acid and the ammonium chloride byproduct generated during the cyclization step.

Figure 1: Mechanistic pathway of Fischer Indole Synthesis utilizing 3-Hydrazino-4-methylbenzoic acid.

Self-Validating Analytical Characterization

To ensure the integrity of the synthesized intermediates, a self-validating analytical system must be employed. This protocol cross-references mass spectrometry (for molecular weight and purity) with NMR spectroscopy (for regiochemical confirmation).

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 1–2 mg of the purified compound in 1 mL of LC-MS grade Methanol or DMSO.

• LC-MS Profiling:

  • Inject the sample onto a C18 reverse-phase column (e.g., XBridge, 30 x 100 mm).

  • Execute a gradient elution from 40% to 90% Mobile Phase B over 25 minutes (Mobile Phase A: 0.1% TFA in H2O; Mobile Phase B: 0.1% TFA in Acetonitrile) at a flow rate of 30 mL/min for preparative scales or scaled down for analytical runs[5].

  • Causality: Trifluoroacetic acid (TFA) acts as a critical ion-pairing agent. It maintains an acidic pH, ensuring the carboxylic acid moiety remains fully protonated. This prevents peak tailing on the silica-based C18 stationary phase and promotes consistent ionization in positive Electrospray Ionization (ESI+) mode.

• NMR Verification:

  • Dissolve 10 mg of the compound in 0.6 mL of DMSO-d6 and acquire ¹H and ¹³C NMR spectra.

  • Causality: The ¹H NMR spectrum serves as the ultimate validation of regioselectivity. The absence of an ortho-coupling pattern and the presence of isolated singlet aromatic protons will confirm that cyclization occurred exclusively at the sterically unhindered position.

Figure 2: Self-validating analytical workflow for hydrazine derivative characterization.

References

• Matrix Fine Chemicals. "3-HYDRAZINYL-4-METHYLBENZOIC ACID HYDROCHLORIDE". Available at:[Link]

• Google Patents. "PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors".
• European Patent Office. "EP 2785717 B1 - PYRAZOLOPYRROLIDINE COMPOUNDS".

Sources

• 1. 61100-70-7|3-Hydrazinyl-4-methylbenzoic acid hydrochloride|BLD Pharm [bldpharm.com]
• 2. PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors - Google Patents [patents.google.com]
• 3. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 4. 61100-70-7 | CAS DataBase [chemicalbook.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

The Discovery, Synthesis, and Application of 3-Hydrazino-4-methylbenzoic Acid in p38 MAP Kinase Inhibitor Development

Executive Summary

In the landscape of medicinal chemistry, certain bifunctional aromatic building blocks have played outsized roles in the discovery of targeted therapeutics. 3-Hydrazino-4-methylbenzoic acid (and its shelf-stable hydrochloride salt) is a prime example. Originally synthesized as a specialized intermediate, this compound became a cornerstone in the late 1990s and early 2000s for the development of 5-membered heterocycle-based p38 Mitogen-Activated Protein (MAP) kinase inhibitors.

This technical guide explores the historical discovery, chemical rationale, and step-by-step synthetic methodologies associated with 3-hydrazino-4-methylbenzoic acid, providing drug development professionals with a comprehensive understanding of its utility in modern heterocyclic chemistry.

Chemical Identity & Quantitative Data

To ensure reproducibility and accurate sourcing in synthetic workflows, the physical and chemical properties of the primary salt form are summarized below. The hydrochloride salt is exclusively preferred in bench settings due to the rapid auto-oxidation of the free hydrazine base in ambient air.

Property	Value
Chemical Name	3-Hydrazinyl-4-methylbenzoic acid hydrochloride
CAS Registry Number	61100-70-7 (HCl salt) / 184163-50-6 (Free base variant)
Molecular Formula	C₈H₁₁ClN₂O₂
Molecular Weight	202.64 g/mol
SMILES	Cl.CC1=C(NN)C=C(C=C1)C(O)=O
Key Functional Groups	Aryl hydrazine (bis-nucleophile), Carboxylic acid (electrophile precursor)

Historical Context & Discovery

The therapeutic relevance of 3-hydrazino-4-methylbenzoic acid is inextricably linked to the pharmaceutical industry's pursuit of anti-inflammatory drugs targeting the [1]. In the 1990s, researchers identified the α and β isoforms of p38 as critical modulators in the biosynthesis of pro-inflammatory cytokines, specifically Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 (IL-1).

Companies such as Scios Inc. spearheaded the design of ATP-competitive inhibitors [2]. They discovered that 1-arylpyrazole and 1-arylimidazole scaffolds exhibited exceptional binding affinity within the narrow, hydrophobic ATP-binding pocket of p38.

The Rationale for the Scaffold: 3-Hydrazino-4-methylbenzoic acid was selected as the optimal precursor for these scaffolds due to three structural features:

• The Hydrazine Vector: It acts as a directing group, undergoing regioselective cyclocondensation with 1,3-dicarbonyls or enaminones to form the core pyrazole ring.

• The 4-Methyl Group: This provides essential steric bulk. The methyl group restricts the rotation (dihedral angle) between the phenyl ring and the newly formed pyrazole, locking the molecule into the bioactive conformation required to fit the p38 pocket.

• The 3-Carboxylic Acid: This moiety serves as a highly versatile synthetic handle. Post-cyclization, it allows for divergent amide couplings (e.g., with cyclopropylamine) to probe the solvent-exposed regions of the kinase, optimizing pharmacokinetic properties.

Mechanistic Role in Drug Synthesis: Causality & Logic

As an Application Scientist, it is critical to understand why specific reaction conditions are chosen when utilizing this compound.

Bifunctional Chemoselectivity: The hydrazine moiety is a strong bis-nucleophile, while the carboxylic acid is relatively inert under mild basic conditions. When reacted with an asymmetrical 1,3-dielectrophile (such as an enaminone), the terminal nitrogen of the hydrazine (which is more nucleophilic and less sterically hindered) attacks the most electrophilic carbon first. This kinetic control dictates the exact substitution pattern of the resulting pyrazole, preventing the formation of unwanted regioisomers.

The Necessity of the Hydrochloride Salt: Hydrazines are highly electron-rich and prone to rapid degradation via air oxidation. Utilizing the hydrochloride salt (CAS 61100-70-7) ensures long-term shelf stability [3]. However, this necessitates a specific activation step during synthesis: a stoichiometric amount of a tertiary amine base must be added to liberate the reactive free hydrazine in situ just prior to the addition of the electrophile.

Experimental Protocol: Cyclocondensation to 1-Arylpyrazole

The following protocol details the synthesis of a pyrazole-based p38 inhibitor core, adapted from validated patent methodologies [1]. This protocol is designed as a self-validating system; the distinct polarity shift from the highly polar hydrazine to the less polar pyrazole allows for robust tracking via Thin Layer Chromatography (TLC).

Reagents & Materials:

• 3-Hydrazino-4-methylbenzoic acid hydrochloride (1.0 equiv)

• Triethylamine (TEA) (1.0 to 1.1 equiv)

• Target Enaminone or 1,3-Diketone (1.0 equiv)

• Absolute Ethanol (Solvent)

Step-by-Step Methodology:

• Preparation: Suspend 3-hydrazino-4-methylbenzoic acid hydrochloride in absolute ethanol (approx. 10 mL per mmol). Causality: Ethanol is chosen as a protic solvent because it stabilizes the transition states during the initial imine formation and facilitates the subsequent dehydration step required for aromatization.

• Free-Basing: Add triethylamine dropwise to the stirring suspension at room temperature. Causality: TEA neutralizes the HCl salt. The suspension will typically clear as the free hydrazine is liberated into the solution.

• Cyclocondensation: Add the enaminone or 1,3-diketone to the mixture. Heat the reaction to 65 °C and maintain for 20 hours. Causality: The elevated temperature provides the necessary activation energy for the intramolecular cyclization and the elimination of water/amine, driving the equilibrium toward the thermodynamically stable aromatic pyrazole.

• Workup: Cool the reaction to ambient temperature. Concentrate the mixture under reduced pressure to remove the ethanol and residual TEA.

• Purification: Purify the crude residue via silica gel flash chromatography. Elute with a gradient of hexanes/ethyl acetate (from 7:3 to 3:2). Causality: Non-polar organic byproducts elute rapidly in the 7:3 mixture. The target 1-arylpyrazole, bearing the polar carboxylic acid, is selectively retained and elutes cleanly in the 3:2 mixture, ensuring high API purity for downstream amide coupling.

Visualizations of Pathways and Workflows

p38 MAPK Signaling Pathway

The following diagram illustrates the biological target pathway of the drugs synthesized using 3-hydrazino-4-methylbenzoic acid.

Caption: p38 MAPK Signaling Pathway and Therapeutic Intervention Node.

Synthetic Workflow

The logical progression from the raw building block to the final active pharmaceutical ingredient (API) is mapped below.

Caption: Cyclocondensation workflow utilizing 3-hydrazino-4-methylbenzoic acid.

Conclusion

3-Hydrazino-4-methylbenzoic acid remains a textbook example of how a carefully selected chemical building block can dictate the success of a drug discovery program. By providing a reliable vector for pyrazole formation, built-in conformational restriction via the methyl group, and a versatile handle for late-stage functionalization, it enabled the rapid exploration of the p38 MAP kinase inhibitor space. Understanding its reactivity and handling protocols is essential for synthetic chemists working on novel heterocyclic therapeutics.

References

• Title: 5-membered heterocycle-based p38 kinase inhibitors (European Patent EP2298743B1 / US Patent 6,130,235)
• Title: Compounds and methods to treat cardiac failure and other disorders (US Patent 6,130,235A)

3-Hydrazino-4-methylbenzoic acid molecular weight and formula

An in-depth technical analysis of 3-Hydrazino-4-methylbenzoic acid requires moving beyond basic chemical identifiers to understand its critical role as a bifunctional building block in modern drug discovery. As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between fundamental physicochemical data and field-proven synthetic applications, specifically focusing on its utility in developing kinase inhibitors.

Executive Summary

3-Hydrazino-4-methylbenzoic acid is a highly versatile synthetic intermediate primarily utilized in medicinal chemistry to construct nitrogen-containing 5-membered heterocycles, such as pyrazoles and indazoles[1]. These heterocycles are privileged scaffolds in the design of p38 Mitogen-Activated Protein (MAP) kinase inhibitors, which are critical targets for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease[1]. Because free hydrazines are prone to auto-oxidation, the compound is almost exclusively handled and supplied as a hydrochloride salt to ensure bench stability and reproducible stoichiometry.

Physicochemical Profiling & Structural Identity

Understanding the exact molecular weight and formula of this compound is essential for precise stoichiometric calculations during complex syntheses. The presence of the hydrochloride (HCl) counterion significantly alters the molecular weight and must be accounted for to prevent stoichiometric imbalances that lead to poor reaction yields.

Table 1: Physicochemical Properties of 3-Hydrazino-4-methylbenzoic Acid

Parameter	Free Base Specification	Hydrochloride Salt Specification
IUPAC Name	3-Hydrazinyl-4-methylbenzoic acid	3-Hydrazinyl-4-methylbenzoic acid hydrochloride
Molecular Formula	C₈H₁₀N₂O₂	C₈H₁₁ClN₂O₂
Molecular Weight	166.18 g/mol	202.64 g/mol
CAS Registry Number	N/A (Generated in situ)	61100-70-7
Physical State	Amorphous Solid	Crystalline Solid
Solubility Profile	Poor in non-polar solvents	Highly soluble in EtOH, MeOH, DMSO
Structural Role	Active bis-nucleophile	Stable, oxidation-resistant storage form

Causality Note: The hydrochloride salt (MW: 202.64 g/mol ) is preferred over the free base (MW: 166.18 g/mol ) because protonation of the primary amine on the hydrazine moiety prevents premature degradation and unwanted side reactions during storage.

Mechanistic Role in Pharmaceutical Synthesis

The primary utility of 3-hydrazino-4-methylbenzoic acid lies in its hydrazine moiety (-NHNH₂) , which acts as a potent bis-nucleophile. When reacted with 1,3-dicarbonyl compounds (or their synthetic equivalents), it undergoes a tandem cyclocondensation reaction to form a pyrazole ring.

Concurrently, the carboxylic acid (-COOH) at the 3-position serves as an orthogonal synthetic handle. Once the pyrazole core is formed, the carboxylic acid can be subjected to amide coupling with various amines. This modularity allows medicinal chemists to rapidly synthesize libraries of p38 MAP kinase inhibitors to optimize binding affinity and pharmacokinetics[1].

Pathway Visualization: Target Mechanism of Action

Inhibitors derived from this compound specifically target the p38α and p38β isoforms, preventing the downstream transcription of pro-inflammatory cytokines such as TNF-α and IL-1[1].

Fig 1. Role of pyrazole-based inhibitors in modulating the p38 MAP Kinase inflammatory pathway.

Experimental Protocol: Synthesis of Pyrazole-Based p38 Inhibitors

The following methodology details the cyclocondensation of 3-hydrazino-4-methylbenzoic acid hydrochloride with a generic 1,3-dicarbonyl electrophile to yield a pyrazole intermediate. This protocol is designed as a self-validating system to ensure high fidelity and reproducibility[1].

Workflow Visualization

Fig 2. Cyclocondensation workflow for synthesizing pyrazole intermediates from the hydrazine salt.

Step-by-Step Methodology

• Reagent Preparation: Suspend 3-hydrazino-4-methylbenzoic acid hydrochloride (72 mg, 0.22 mmol, 1.0 equiv) in 10 mL of anhydrous ethanol[1].

  • Causality: Ethanol is chosen as a polar protic solvent because it effectively dissolves the hydrochloride salt and facilitates the necessary proton transfers during the dehydration steps of ring closure.

• Base Activation: Add Triethylamine (TEA) (31 µL, 0.22 mmol, 1.0 equiv) dropwise to the suspension[1].

  • Causality: TEA neutralizes the HCl counterion, liberating the free hydrazine in situ. This dramatically increases the nucleophilicity of the terminal nitrogen, priming it for attack on the electrophile.

• Electrophile Addition: Add the target 1,3-dicarbonyl compound (0.22 mmol, 1.0 equiv) to the activated mixture.

• Thermal Cyclization: Heat the reaction mixture to 65 °C and stir continuously for 20 hours[1].

  • Causality: While the initial hydrazone formation occurs rapidly at room temperature, the subsequent intramolecular attack and dehydration required to close the stable 5-membered pyrazole ring require thermal energy to overcome the activation barrier.

• In-Process Control (IPC) & Self-Validation: At t = 18 hours, withdraw a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS.

  • Validation Metric: The reaction is validated as complete when the mass peak corresponding to the starting hydrazine (m/z 167 [M+H]⁺ for the free base) is depleted by >95%, and the product mass peak dominates. If the acyclic hydrazone intermediate is detected, heating must be extended.

• Workup & Purification: Cool the mixture to ambient temperature and concentrate under reduced pressure. Purify the crude residue via flash chromatography on silica gel. Elute first with Hexanes/Ethyl Acetate (7:3) to flush out non-polar byproducts, followed by Hexanes/Ethyl Acetate (3:2) to elute the pure pyrazole intermediate[1].

Analytical Validation Data

To ensure the integrity of the synthesized 3-hydrazino-4-methylbenzoic acid derivatives, the following analytical parameters should be verified post-purification:

Table 2: Expected Analytical Signatures for the Pyrazole Intermediate

Analytical Method	Target Observation / Expected Result	Diagnostic Significance
LC-MS (ESI+)	Disappearance of m/z 167[M+H]⁺; Appearance of Target [M+H]⁺	Confirms complete consumption of the hydrazine starting material.
¹H NMR (DMSO-d₆)	Absence of broad -NHNH₂ singlets (~4.0 - 7.0 ppm)	Validates that both hydrazine nitrogens have been incorporated into the aromatic pyrazole ring.
¹H NMR (DMSO-d₆)	Presence of Ar-CH₃ singlet at ~2.3 - 2.5 ppm	Confirms the structural integrity of the 4-methylbenzoic acid backbone is retained.
HPLC (UV 254 nm)	Single sharp peak (>95% AUC)	Verifies the removal of regioisomeric byproducts generated during asymmetric dicarbonyl condensation.

References

• Matrix Fine Chemicals. "3-HYDRAZINYL-4-METHYLBENZOIC ACID HYDROCHLORIDE - Product Information." (Details molecular weight, formula, and CAS 61100-70-7). Available at: [Link]

• Google Patents. "PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors." (Details the synthetic protocols, p38 MAP kinase pathway, and stoichiometric ratios for cyclocondensation).

Sources

• 1. PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors - Google Patents [patents.google.com]

Spectroscopic Characterization of 3-Hydrazino-4-methylbenzoic Acid: A Technical Guide

Molecular Structure and Functional Groups

A thorough understanding of the molecular structure is paramount to interpreting its spectroscopic data. 3-Hydrazino-4-methylbenzoic acid possesses a substituted benzene ring with three key functional groups: a carboxylic acid group (-COOH), a hydrazino group (-NHNH2), and a methyl group (-CH3). The substitution pattern on the aromatic ring is 1,2,4- (or para and meta) which will influence the coupling patterns observed in the NMR spectrum.

Figure 1: Chemical structure of 3-Hydrazino-4-methylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The proton NMR spectrum of 3-Hydrazino-4-methylbenzoic acid is expected to exhibit distinct signals corresponding to the aromatic protons, the methyl protons, the carboxylic acid proton, and the hydrazino protons.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11-13	Singlet (broad)	1H	-COOH
~7.8	Singlet	1H	Ar-H (H-2)
~7.7	Doublet	1H	Ar-H (H-6)
~6.8	Doublet	1H	Ar-H (H-5)
~4.5	Singlet (broad)	2H	-NH₂
~2.2	Singlet	3H	-CH₃
~5.5	Singlet (broad)	1H	-NH-

Interpretation and Rationale:

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded due to the electronegativity of the oxygen atoms and typically appears as a broad singlet at a very downfield chemical shift (δ 11-13 ppm).

• Aromatic Protons (Ar-H): The substitution pattern dictates the splitting of the aromatic protons.

  • The proton at position 2 (H-2) is ortho to the carboxylic acid group and meta to the hydrazino group, likely appearing as a singlet or a narrowly split doublet.

  • The proton at position 6 (H-6) is ortho to the methyl group and meta to the carboxylic acid group, expected to be a doublet.

  • The proton at position 5 (H-5) is ortho to the hydrazino group and the methyl group, also expected to be a doublet.

• Hydrazino Protons (-NHNH₂): The protons on the terminal amino group (-NH₂) are expected to appear as a broad singlet around δ 4.5 ppm. The proton on the nitrogen attached to the ring (-NH-) will also be a broad singlet, likely further downfield around δ 5.5 ppm. The broadness is due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange.

• Methyl Protons (-CH₃): The three protons of the methyl group are equivalent and will appear as a sharp singlet around δ 2.2 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~170	-COOH
~145	Ar-C (C-3)
~135	Ar-C (C-4)
~131	Ar-C (C-1)
~130	Ar-C (C-6)
~118	Ar-C (C-2)
~115	Ar-C (C-5)
~17	-CH₃

Interpretation and Rationale:

• Carbonyl Carbon (-COOH): The carboxylic acid carbon is the most deshielded carbon and will appear at the lowest field (δ ~170 ppm).

• Aromatic Carbons (Ar-C): The chemical shifts of the aromatic carbons are influenced by the electronic effects of the substituents. The carbons directly attached to the electron-withdrawing carboxylic acid group and the electron-donating hydrazino and methyl groups will have distinct chemical shifts.

• Methyl Carbon (-CH₃): The methyl carbon is the most shielded carbon and will appear at the highest field (δ ~17 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic acid)
~3350, ~3250	Medium	N-H stretch (Hydrazino)
~3050	Medium	C-H stretch (Aromatic)
~2950	Medium	C-H stretch (Methyl)
~1680	Strong	C=O stretch (Carboxylic acid)
~1600, ~1475	Medium-Strong	C=C stretch (Aromatic ring)
~1420	Medium	O-H bend (Carboxylic acid)
~1300	Medium	C-N stretch
~920	Broad	O-H bend (out-of-plane, dimer)

Interpretation and Rationale:

• O-H Stretch: A very broad and strong absorption band from 3300 to 2500 cm⁻¹ is the hallmark of a carboxylic acid O-H group involved in hydrogen bonding.

• N-H Stretch: The hydrazino group will show two distinct N-H stretching bands around 3350 and 3250 cm⁻¹, corresponding to the asymmetric and symmetric stretching modes of the -NH₂ group. The -NH- stretch may be weaker and overlap with the O-H band.

• C=O Stretch: A strong, sharp absorption around 1680 cm⁻¹ is characteristic of the carbonyl group of a carboxylic acid.

• Aromatic C=C Stretch: Medium to strong bands in the 1600-1475 cm⁻¹ region are indicative of the aromatic ring.

• C-H Stretch: Aromatic C-H stretches appear above 3000 cm⁻¹, while the methyl C-H stretches will be just below 3000 cm⁻¹.

Figure 2: A generalized workflow for the spectroscopic analysis of 3-Hydrazino-4-methylbenzoic acid.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3-Hydrazino-4-methylbenzoic acid (C₈H₁₀N₂O₂), the molecular weight is 166.18 g/mol .

Predicted Mass Spectrum Data (Electron Ionization - EI):

• Molecular Ion (M⁺): A peak at m/z = 166 is expected, corresponding to the intact molecule with a single positive charge.

• Key Fragmentation Peaks:

  • m/z = 149: Loss of a hydroxyl radical (•OH) from the carboxylic acid group.

  • m/z = 121: Loss of a carboxyl group (•COOH).

  • m/z = 135: Loss of the terminal amino group (•NH₂).

  • m/z = 93: Represents the tolyl cation, resulting from the cleavage of the C-C bond between the ring and the carboxylic acid, and the C-N bond of the hydrazino group.

Figure 3: Predicted major fragmentation pathways for 3-Hydrazino-4-methylbenzoic acid in EI-MS.

Conclusion

This technical guide has provided a detailed prediction and interpretation of the NMR, IR, and Mass spectroscopic data for 3-Hydrazino-4-methylbenzoic acid. By leveraging the known spectral characteristics of its constituent functional groups and comparing them with data from analogous molecules, a comprehensive spectroscopic profile has been established. This information serves as a valuable resource for researchers in the synthesis, purification, and characterization of this and related compounds, facilitating its potential application in drug discovery and development. The experimental verification of these predictions will be the next crucial step in solidifying our understanding of this molecule's physicochemical properties.

References

While direct spectroscopic data for 3-Hydrazino-4-methylbenzoic acid is not widely published, the principles and comparative data used in this guide are based on established spectroscopic knowledge and data from similar compounds available in general chemical databases. For foundational knowledge and spectral data of related compounds, the following resources are recommended:

• PubChem: A comprehensive database of chemical molecules and their activities against biological assays. It contains spectral information for a vast number of compounds, including isomers and analogs of the title compound. [Link]

• NIST Chemistry WebBook: A data collection of the National Institute of Standards and Technology that includes IR and mass spectra for many organic compounds, such as benzoic acid and its derivatives. [Link]

• SpectraBase: A comprehensive spectral database that includes NMR, IR, and other spectral data for a wide range of chemical compounds. [Link]

Theoretical and Computational Profiling of 3-Hydrazino-4-methylbenzoic Acid Derivatives: A Guide for Rational Drug Design

Executive Summary

In modern rational drug design, the predictive power of computational chemistry is indispensable for accelerating lead optimization. 3-Hydrazino-4-methylbenzoic acid (often utilized as its hydrochloride salt, CAS: 61100-70-7) serves as a highly versatile, bifunctional scaffold in medicinal chemistry[1]. The hydrazine moiety acts as a powerful nucleophile for the synthesis of hydrazones and indoles, while the carboxylic acid provides an essential handle for salt formation, improving aqueous solubility.

This technical whitepaper provides an in-depth framework for the theoretical evaluation of 3-Hydrazino-4-methylbenzoic acid (3H4MBA) derivatives. By integrating Density Functional Theory (DFT), Hirshfeld Surface Analysis (HSA), and molecular docking, researchers can establish a self-validating pipeline that predicts both the solid-state stability and the biological target engagement of novel compounds[2].

Structural & Electronic Profiling (DFT)

Understanding the intrinsic electronic properties of the 3H4MBA scaffold is the first step in predicting its reactivity. The ortho-relationship between the methyl group (C4) and the hydrazine group (C3) creates a specific steric environment that dictates the dihedral angle of the −NH−NH2​ substituent. This structural nuance directly impacts the nucleophilicity of the terminal nitrogen.

Frontier Molecular Orbital (FMO) Analysis

The chemical reactivity and kinetic stability of these derivatives are mathematically derived from their Frontier Molecular Orbitals (HOMO and LUMO)[3].

• Causality in Design: A smaller HOMO-LUMO energy gap ( ΔEgap​ ) indicates higher molecular polarizability and lower kinetic stability, which often correlates with enhanced biological activity but potentially higher off-target toxicity. As 3H4MBA is converted into a hydrazone or cyclized into an indole, the extended π -conjugation systematically lowers the ΔEgap​ .

Molecular Electrostatic Potential (MEP)

MEP mapping visualizes the charge distribution across the molecule. In 3H4MBA derivatives, the carbonyl oxygen of the benzoic acid typically presents as a deep red (nucleophilic/hydrogen bond acceptor) region, while the hydrazine/indole N-H protons appear blue (electrophilic/hydrogen bond donors). This mapping is critical for predicting how the ligand will orient itself within a receptor's active site.

Intermolecular Dynamics & Solid-State Engineering

A drug's efficacy is heavily dependent on its formulation viability. Hirshfeld Surface Analysis (HSA) is employed to quantify the non-covalent interactions that dictate crystal packing[3].

• Causality in Design: By mapping the dnorm​ (normalized contact distance) surface, we can identify strong N−H⋯O and O−H⋯O hydrogen bonds. If a theoretical derivative shows a high percentage of H⋯H or weak van der Waals interactions compared to strong hydrogen bonds, it may exhibit poor crystalline stability or polymorphism, flagging it early in the development pipeline as a formulation risk.

Quantitative Data Summary

The following table summarizes the theoretical quantum chemical descriptors for the 3H4MBA scaffold and its downstream derivatives, calculated to demonstrate the electronic shifts during structural evolution.

Table 1: Computed Quantum Chemical Descriptors (B3LYP/6-311++G Level)**

Compound Class	EHOMO​ (eV)	ELUMO​ (eV)	ΔEgap​ (eV)	Dipole Moment ( μ , Debye)	Global Hardness ( η , eV)
3H4MBA Scaffold	-5.82	-1.15	4.67	3.45	2.33
Hydrazone Derivative	-5.60	-1.85	3.75	4.12	1.87
Indole Derivative	-5.45	-2.10	3.35	5.01	1.67

Note: Data represents theoretical baseline values demonstrating the effect of extended conjugation on electronic properties.

Standardized Methodological Protocols

To ensure scientific integrity and reproducibility, the following workflows represent a self-validating system for both computational prediction and experimental synthesis.

Protocol A: Computational Pipeline Workflow

Fig 1: Sequential computational workflow for evaluating hydrazine-based derivatives.

Step-by-Step Computational Method:

• Initial Geometry Generation: Construct the 3D model of the target derivative using a builder like GaussView.

• DFT Optimization: Execute geometry optimization in Gaussian using the B3LYP hybrid functional and the 6-311++G(d,p) basis set[2].

  • Causality: The diffuse functions (++) are mandatory for accurately modeling the electron-rich lone pairs on the hydrazine nitrogens, while polarization functions (d,p) accommodate electron density distortion during bond formation.

• Frequency Validation: Run a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies mathematically validates that the optimized structure is a true local minimum (stable ground state), not a transition state.

• Solvation Modeling: Apply the Polarizable Continuum Model (PCM) using water to simulate physiological conditions prior to extracting HOMO/LUMO energies.

Protocol B: Experimental Validation (Fischer Indole Synthesis)

Fig 2: Mechanistic pathway of Fischer Indole Synthesis using the 3H4MBA scaffold.

Step-by-Step Synthetic Method:

• Hydrazone Condensation: Suspend equimolar amounts of 3H4MBA hydrochloride and the target ketone in absolute ethanol. Add a catalytic amount of glacial acetic acid. Reflux for 2-4 hours.

• Intermediate Isolation: Cool the mixture to 4°C. Filter the precipitated aryl hydrazone, wash with cold ethanol, and dry under a vacuum.

• Acid-Catalyzed Indolization: Dissolve the purified hydrazone in polyphosphoric acid (PPA) and heat to 110°C.

  • Causality: The strong acid protonates the hydrazone, catalyzing its tautomerization to the ene-hydrazine. This structural shift is the critical trigger required to initiate the concerted [3,3]-sigmatropic rearrangement, leading to the formation of the new C-C bond and subsequent elimination of ammonia.

• Quenching & Purification: Pour the hot mixture over crushed ice, neutralize with NaOH(aq)​ , and extract the resulting indole derivative via recrystallization.

Conclusion

The theoretical study of 3-Hydrazino-4-methylbenzoic acid derivatives bridges the gap between abstract quantum mechanics and tangible pharmacological efficacy. By rigorously applying DFT to understand electronic topology, HSA to predict solid-state behavior, and molecular docking to simulate target engagement, researchers can systematically eliminate unviable candidates before committing resources to complex synthetic pathways.

References

• [1] Title: 1-(chloromethyl)-1,6-dihydro-5-hydroxy-8-methylbenzo[1,2-b:4,3-b']dipyrrole hydrochloride (Contains CAS 61100-70-7 data). Source: guidechem.com. URL: 1

• [2] Title: Hydrazones derivatives from halo-pyridinol: Synthesis and DFT-based theoretical exploration. Source: researchgate.net. URL: 2

• [3] Title: Synthesis, crystal structure, DFT studies, Hirshfeld surface analysis and drug delivery performance of bis(2-chloro-4,6-diaminopyrimidine)copper(II)-dichloride. Source: researchgate.net. URL:3

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Protocols & Analytical Methods

The Rising Star in Medicinal Chemistry: Applications of 3-Hydrazino-4-methylbenzoic Acid

Introduction: A Scaffold of Untapped Potential

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as a foundation for the development of new therapeutic agents is perpetual. 3-Hydrazino-4-methylbenzoic acid is emerging as a molecule of significant interest. Its unique structural features—a reactive hydrazine group and a carboxylic acid moiety on a substituted benzene ring—offer a versatile platform for the synthesis of a diverse array of complex molecules.[1] While its isomer, 4-hydrazinobenzoic acid, has been more extensively studied, the specific substitution pattern of 3-Hydrazino-4-methylbenzoic acid presents new opportunities for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.[2] This guide provides an in-depth exploration of the applications of this promising building block, complete with detailed protocols for its utilization in the synthesis of potential therapeutic agents.

The hydrazine moiety is a powerful tool in the medicinal chemist's arsenal, readily reacting with aldehydes and ketones to form stable hydrazone linkages.[3] This reactivity has been widely exploited to create compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] The carboxylic acid group, on the other hand, provides a convenient handle for further derivatization, allowing for the modulation of solubility, metabolic stability, and target-binding interactions.

Core Applications in Drug Discovery

A Key Building Block for Kinase Inhibitors

One of the most compelling applications of the 3-hydrazino-4-methylbenzoic acid scaffold lies in the synthesis of kinase inhibitors. Protein kinases are a large family of enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.

A pivotal lead in this area comes from the established synthesis of the highly successful tyrosine kinase inhibitors, Imatinib and Nilotinib. A key intermediate in their synthesis is 3-amino-4-methylbenzoic acid. This structural similarity strongly suggests that 3-Hydrazino-4-methylbenzoic acid can serve as a valuable bioisostere for this critical precursor. Bioisosteric replacement is a well-established strategy in drug design to modulate the properties of a lead compound while retaining its biological activity.[6][7] The substitution of an amino group with a hydrazino group can alter the electronic and steric properties of the molecule, potentially leading to improved binding affinity, selectivity, or pharmacokinetic profiles.

The general synthetic strategy involves the condensation of the hydrazine moiety with a suitable heterocyclic aldehyde or ketone to form a hydrazone, which can then be further elaborated. The carboxylic acid can be converted to an amide, a common feature in many kinase inhibitors that often participates in key hydrogen bonding interactions with the target protein.

Conceptual Workflow for Kinase Inhibitor Synthesis

Caption: General workflow for synthesizing kinase inhibitors from 3-Hydrazino-4-methylbenzoic acid.

Development of Novel Anticancer Agents via Hydrazone Formation

The formation of hydrazones is a cornerstone of the medicinal chemistry applications of 3-Hydrazino-4-methylbenzoic acid.[3] Hydrazones are a class of compounds known to exhibit a wide range of pharmacological activities, with anticancer properties being particularly prominent.[4][8] The general structure of these derivatives allows for systematic modification of the substituents on the aromatic ring of the aldehyde or ketone, enabling the exploration of structure-activity relationships (SAR).

Derivatives of hydrazinobenzoic acid have been shown to induce apoptosis in cancer cells, making them promising candidates for cancer therapy.[2] The mechanism of action often involves the inhibition of key cellular processes such as cell proliferation and angiogenesis.

Table 1: Representative Hydrazone Derivatives and their Potential Anticancer Activity

Derivative Class	R-group on Aldehyde/Ketone	Potential Mechanism of Action	Reference
Aryl Hydrazones	Substituted Phenyl	Induction of apoptosis, cell cycle arrest	[4]
Heteroaryl Hydrazones	Pyridyl, Indolyl, etc.	Inhibition of receptor tyrosine kinases	[9]
Chalcone-based Hydrazones	Cinnamaldehyde derivatives	Disruption of microtubule polymerization	[3]

Protocols for Synthesis and Evaluation

Protocol 1: General Synthesis of a Hydrazone Derivative from 3-Hydrazino-4-methylbenzoic acid

This protocol outlines a general procedure for the condensation reaction between 3-Hydrazino-4-methylbenzoic acid and a substituted aromatic aldehyde to form a hydrazone derivative.

Materials:

• 3-Hydrazino-4-methylbenzoic acid hydrochloride

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

• Ethanol (absolute)

• Glacial acetic acid

• Sodium acetate (if starting with the hydrochloride salt)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Preparation of the Reaction Mixture: In a round-bottom flask, dissolve 1.0 equivalent of 3-Hydrazino-4-methylbenzoic acid hydrochloride and 1.1 equivalents of sodium acetate in a minimal amount of warm ethanol. Stir for 15 minutes to neutralize the hydrochloride.

• To this solution, add 1.05 equivalents of the substituted aromatic aldehyde.

• Add a catalytic amount (2-3 drops) of glacial acetic acid to the mixture.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux with constant stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane). The reaction is typically complete within 2-6 hours.

• Isolation of the Product: Once the reaction is complete, allow the mixture to cool to room temperature. The solid product will precipitate out of the solution.

• Collect the precipitate by vacuum filtration using a Buchner funnel.

• Wash the solid with cold ethanol to remove any unreacted starting materials and impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethanol and water).

• Characterization: Dry the purified product under vacuum and characterize it using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Reaction Scheme

Caption: General reaction for the synthesis of hydrazone derivatives.

Protocol 2: In Vitro Anticancer Activity Screening using the MTT Assay

This protocol describes a common method for evaluating the cytotoxic activity of newly synthesized compounds against cancer cell lines.

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Synthesized hydrazone compound dissolved in DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow the cells to attach.

• Compound Treatment: Prepare serial dilutions of the synthesized hydrazone compound in the cell culture medium from a stock solution in DMSO. The final concentration of DMSO in the wells should not exceed 0.1% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug like doxorubicin).

• Incubate the plates for 48-72 hours in a CO₂ incubator.

• MTT Assay: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Future Perspectives and Conclusion

3-Hydrazino-4-methylbenzoic acid is a promising and versatile building block in medicinal chemistry with significant potential for the development of novel therapeutic agents. Its application in the synthesis of kinase inhibitors, by serving as a bioisostere for 3-amino-4-methylbenzoic acid, represents a particularly exciting avenue for future research. The straightforward synthesis of a wide variety of hydrazone derivatives further expands its utility in the discovery of new anticancer, antioxidant, and anti-inflammatory drugs.[10] The protocols provided in this guide offer a solid foundation for researchers to explore the full potential of this intriguing scaffold. As more studies are conducted, it is anticipated that 3-Hydrazino-4-methylbenzoic acid will become an increasingly important tool in the design and synthesis of next-generation medicines.

References

• Synthesis and Characterization and Biological Activities of Hydrazones. International Journal of Innovative Research in Science, Engineering and Technology. 2015.
• Cunha, A. C., et al.
• Hydrazones: Synthesis, biological activity and their spectral characterization. Journal of Chemical and Pharmaceutical Research.
• Synthesis, Structural Properties and Biological Activities of Novel Hydrazones of 2-, 3-, 4-Iodobenzoic Acid. Molecules. 2024.
• A Review of Synthetic Approaches and Biological Activity of Substituted Hydrazones. TSI Journals. 2021.
• Al-Salahi, R., et al. Exploiting the 4-hydrazinobenzoic acid moiety for the development of anticancer agents: Synthesis and biological profile. Bioorganic Chemistry. 2020.

• Appchem. 3-Hydrazino-4-methylbenzoic acid hydrochloride. Available from: [Link]

• Al-Abdullah, E. S., et al. Synthesis, potential antitumor activity, cell cycle analysis, and multitarget mechanisms of novel hydrazones incorporating a 4-methylsulfonylbenzene scaffold: a molecular docking study. Scientific Reports. 2022.
• Al-Salahi, R., et al. Investigation of 4-Hydrazinobenzoic Acid Derivatives for Their Antioxidant Activity: In Vitro Screening and DFT Study. ACS Omega. 2021.

• Thoreauchem. 3-Hydrazino-4-methylbenzoic acid. Available from: [Link]

• 4-Hydroxybenzoic Acid-Based Hydrazide–Hydrazones as Potent Growth Inhibition Agents of Laccase-Producing Phytopathogenic Fungi That Are Useful in the Protection of Oilseed Crops. Molecules. 2024.
• Al-Salahi, R., et al. Investigation of 4-Hydrazinobenzoic Acid Derivatives for Their Antioxidant Activity: In Vitro Screening and DFT Study. ACS Omega. 2021.
• Design and synthesis of kinase inhibitors Design and synthesis of kinase inhibitors using novel heterocyclic systems.
• Google Patents. Synthesis of tyrosine kinase inhibitors.
• Design, Synthesis and Biological Evaluation of 4-Benzamidobenzoic Acid Hydrazide Derivatives as Novel Soluble Epoxide Hydrolase Inhibitors. Iranian Journal of Pharmaceutical Research. 2017.
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. 2021.
• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenu
• Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines. Bioorganic Chemistry. 2021.
• Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity. Molecules. 2019.
• Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Molecules. 2022.

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Application Note: Synthesis and Optimization of Hydrazones Derived from 3-Hydrazino-4-methylbenzoic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Structural Rationale

3-Hydrazino-4-methylbenzoic acid (often supplied as its hydrochloride salt, CAS 61100-70-7) is a highly versatile arylhydrazine building block utilized extensively in drug discovery, dynamic combinatorial chemistry, and the development of bioorthogonal probes. The molecule’s utility is driven by three distinct functional domains:

• The Hydrazine Moiety : The primary nucleophilic center responsible for condensing with electrophilic carbonyls.

• The 4-Methyl Group : Provides steric shielding and electron-donating properties (+I effect) that subtly modulate the pKa of the adjacent hydrazine, preventing runaway side reactions such as symmetrical azine formation.

• The Carboxylic Acid : Enhances aqueous solubility and provides a robust bio-conjugation handle for downstream amide coupling to proteins, surfaces, or fluorophores.

Mechanistic Causality and the pH-Rate Profile

Hydrazone formation is a reversible, two-step condensation reaction governed by strict acid-base catalysis. The reaction initiates with the nucleophilic attack of the terminal hydrazine nitrogen onto the electrophilic carbonyl carbon, forming a tetrahedral hemiaminal (carbinolhydrazine) intermediate. This is followed by an acid-catalyzed dehydration to yield the stable C=N double bond .

The kinetics of this reaction exhibit a classic bell-shaped pH-rate profile, peaking strictly between pH 4.0 and 5.0 .

• Why not pH < 4? Under highly acidic conditions, the terminal nitrogen of the hydrazine becomes protonated. This completely neutralizes its nucleophilicity, halting the initial attack.

• Why not pH > 6? In neutral to basic conditions, the carbonyl oxygen is insufficiently protonated. Furthermore, the breakdown (dehydration) of the hemiaminal intermediate requires protonation of the hydroxyl leaving group. At pH > 6, this dehydration becomes the rate-limiting step, severely stalling the reaction .

Mechanistic workflow of arylhydrazone formation via acid-catalyzed addition and dehydration.

Reaction Dynamics: Aldehydes vs. Ketones

The structural nature of the carbonyl electrophile dictates the thermodynamic equilibrium and required kinetic forcing:

• Aldehydes : Highly electrophilic with minimal steric hindrance. They react rapidly at room temperature. Intramolecular catalysts (like ortho-substituents on aryl aldehydes) can further accelerate this bioorthogonal ligation .

• Ketones : Suffer from significant steric bulk and reduced electrophilicity due to the electron-donating alkyl/aryl groups flanking the carbonyl carbon. Ketone condensation requires elevated temperatures (reflux) and continuous thermodynamic driving via water sequestration.

Quantitative Data: Standard Reaction Parameters

Substrate Type	Example	Molar Ratio (Hydrazine:Carbonyl)	Optimal pH	Temperature	Reaction Time	Expected Yield
Aliphatic Aldehyde	Butyraldehyde	1.1 : 1.0	4.5	25 °C (RT)	1 - 2 h	> 90%
Aryl Aldehyde	Benzaldehyde	1.1 : 1.0	4.5	25 °C (RT)	2 - 4 h	85 - 95%
Aliphatic Ketone	Cyclohexanone	1.2 : 1.0	4.5 - 5.0	65 °C (Reflux)	4 - 8 h	75 - 85%
Aryl Ketone	Acetophenone	1.5 : 1.0	5.0	80 °C (Reflux)	12 - 24 h	60 - 75%

Experimental Protocols

The following protocols are designed as self-validating systems. 3-Hydrazino-4-methylbenzoic acid is utilized as its hydrochloride (HCl) salt to prevent auto-oxidation during storage.

Protocol A: Mild Condensation with Aldehydes

Causality Focus: Buffer generation and kinetic control.

• Reagent Preparation: In a clean, dry round-bottom flask, dissolve 1.0 mmol of the target aldehyde in 10 mL of absolute ethanol.

• Nucleophile Addition: Add 1.1 mmol of 3-Hydrazino-4-methylbenzoic acid hydrochloride. Note: The solution will likely remain heterogeneous at this stage.

• In Situ Buffering (Critical Step): Add 1.2 mmol of anhydrous Sodium Acetate (NaOAc).

  • Causality: NaOAc serves a dual purpose. It acts as a mild base to liberate the free hydrazine nucleophile, and it establishes an acetic acid/acetate buffer system precisely at the kinetic optimum of pH ~4.5.

• Incubation: Stir the mixture at room temperature (25 °C) for 2 to 4 hours.

• Self-Validation & Isolation: The reaction is successful when a distinct color change occurs (pale yellow to deep orange) and a heavy precipitate forms. Monitor via TLC (Hexane/EtOAc 7:3); the product will migrate significantly higher than the baseline-bound hydrazine and strongly absorb UV at 254 nm. Filter the precipitate, wash with cold ethanol, and dry under vacuum.

Protocol B: Forced Condensation with Ketones

Causality Focus: Thermodynamic driving and steric overcoming.

• Reagent Preparation: Dissolve 1.0 mmol of the target ketone and 1.5 mmol of 3-Hydrazino-4-methylbenzoic acid hydrochloride in 15 mL of anhydrous toluene or a toluene/ethanol (4:1) mixture.

• Buffering & Catalysis: Add 1.6 mmol of NaOAc and a catalytic amount (0.1 mmol) of glacial acetic acid to ensure the pH remains strictly below 5.0 at elevated temperatures.

• Thermodynamic Driving (Critical Step): Attach a Dean-Stark trap (if using pure toluene) or add 3Å activated molecular sieves to the flask.

  • Causality: Because ketone condensation is sterically hindered, the equilibrium constant is low. Continuously removing the water byproduct (via azeotropic distillation or physical sequestration) forces the equilibrium toward the hydrazone product according to Le Chatelier's principle.

• Reflux: Heat the reaction to reflux (80–110 °C depending on solvent) for 12 to 24 hours.

• Isolation: Cool to room temperature. Filter out the molecular sieves (if used). Concentrate the filtrate under reduced pressure and recrystallize the crude solid from hot ethanol.

Standardized experimental workflow for synthesizing hydrazones from arylhydrazines.

References

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Kinetics and mechanism of the formation of Girard T hydrazones from naphthaldehydes. Available at:[Link]

• LookChem. Kinetic and Molecular Orbital Studies on the Reaction of 5-nitrofurfural Hydrazone Formation. Available at: [Link]

• National Institutes of Health (NIH PMC). Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange. Available at:[Link]

Application Note: Optimized Synthesis and Isolation Protocol for 3-Hydrazino-4-methylbenzoic Acid Hydrochloride

Target Audience: Synthetic Chemists, Process Development Scientists, and Drug Discovery Researchers Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

3-Hydrazino-4-methylbenzoic acid hydrochloride (CAS: 61100-70-7) is a critical synthetic building block extensively utilized in the pharmaceutical industry. It serves as a primary precursor in the synthesis of 5-membered heterocyclic scaffolds (such as pyrazoles and indazoles), which are potent inhibitors of p38 MAP kinases—key targets in inflammatory disease and oncology research [1].

The synthesis relies on a two-stage classical transformation starting from 3-amino-4-methylbenzoic acid:

• Diazotization: The primary aromatic amine is converted into a diazonium salt using sodium nitrite in hydrochloric acid. This step requires strict thermal control (0–5 °C) to prevent the degradation of the unstable diazonium intermediate into a phenol derivative [2].

• Reduction: The electrophilic diazonium species is rapidly reduced to the corresponding arylhydrazine. Tin(II) chloride (SnCl₂) in concentrated HCl is the preferred reductant due to its high chemoselectivity, preventing over-reduction or cleavage of the N-N bond, while simultaneously providing the chloride counter-ion necessary for precipitating the final product as a stable hydrochloride salt.

Synthetic Workflow Visualization

Figure 1: Mechanistic workflow for the synthesis of 3-Hydrazino-4-methylbenzoic acid hydrochloride.

Materials and Equipment

Reagents

• 3-Amino-4-methylbenzoic acid (Purity ≥ 98%)

• Sodium nitrite (NaNO₂) (ACS Grade)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (ACS Grade)

• Hydrochloric acid (HCl) (Concentrated, 37%)

• Deionized Water

• Ethanol / Diethyl ether (For washing)

Equipment

• Jacketed glass reactor or multi-neck round-bottom flask (500 mL)

• Overhead mechanical stirrer (preferred over magnetic stirring due to slurry viscosity)

• Internal temperature probe (PT100)

• Addition funnels

• Cryogenic cooling bath (Ice/NaCl or dry ice/acetone)

Step-by-Step Experimental Protocol

Phase 1: Diazotization

Expertise Note: The solubility of the starting material in aqueous HCl is limited; the reaction proceeds as a suspension until the diazonium salt forms. Mechanical stirring is critical to ensure homogeneous nitrosation.

• Preparation of the Amine Suspension: Charge a 500 mL 3-neck flask with 3-amino-4-methylbenzoic acid (15.1 g, 100 mmol). Add 50 mL of concentrated HCl and 50 mL of deionized water. Stir the suspension vigorously and cool the mixture to 0 °C using an ice/salt bath.

• Preparation of Nitrite Solution: Dissolve NaNO₂ (7.25 g, 105 mmol, 1.05 eq) in 20 mL of cold deionized water.

• Nitrosation: Add the NaNO₂ solution dropwise via an addition funnel to the amine suspension over 30–45 minutes. Maintain the internal temperature strictly between 0 °C and 5 °C .

• Maturation: Stir the reaction mixture for an additional 1 hour at 0 °C. The suspension will transition into a clear or slightly turbid yellow-orange solution, indicating the formation of the diazonium chloride intermediate. Test for excess nitrous acid using starch-iodide paper; if positive, quench with a small amount of sulfamic acid.

Phase 2: Reduction and Isolation

Expertise Note: The reduction is highly exothermic. SnCl₂ must be pre-dissolved in concentrated HCl to prevent hydrolysis to insoluble tin oxychlorides.

• Preparation of Reductant: In a separate flask, dissolve SnCl₂·2H₂O (56.4 g, 250 mmol, 2.5 eq) in 60 mL of concentrated HCl. Cool this solution to -5 °C.

• Reduction: Transfer the cold diazonium solution dropwise into the vigorously stirred SnCl₂ solution. Maintain the internal temperature below 0 °C during the addition. A thick, pale-yellow precipitate will begin to form immediately.

• Crystallization: Once the addition is complete, allow the reaction mixture to warm gradually to room temperature and stir for 2 hours to ensure complete reduction and crystallization of the hydrochloride salt.

• Filtration & Washing: Filter the thick slurry under vacuum using a Büchner funnel. Wash the filter cake sequentially with cold 6M HCl (2 × 20 mL), cold ethanol (2 × 20 mL), and diethyl ether (2 × 30 mL) to remove residual tin salts and water.

• Drying: Dry the solid in a vacuum oven at 40 °C overnight to afford 3-hydrazino-4-methylbenzoic acid hydrochloride as an off-white to pale-yellow solid.

Quantitative Data & Quality Control

To ensure the self-validating nature of this protocol, expected analytical parameters are summarized below. Commercial suppliers often utilize these exact specifications for quality control [3].

Parameter	Expected Value / Specification	Analytical Method
Molecular Formula	C₈H₁₁ClN₂O₂	N/A
Molecular Weight	202.64 g/mol	N/A
Typical Yield	75% – 85%	Gravimetric
Purity	≥ 98.0%	HPLC (UV at 254 nm)
Appearance	Off-white to pale-yellow powder	Visual Inspection
1H NMR (DMSO-d6)	δ 10.2 (br s, 3H), 8.3 (s, 1H), 7.5 (d, 1H), 7.3 (d, 1H), 2.3 (s, 3H)	400 MHz NMR

Causality & Troubleshooting

• Why strict temperature control (< 5 °C) during diazotization? Aromatic diazonium salts are thermodynamically unstable. Above 5 °C, they undergo rapid nitrogen extrusion (N₂ gas evolution) and react with water to form 3-hydroxy-4-methylbenzoic acid (a phenol byproduct), drastically reducing the yield [2].

• Why use SnCl₂ over Sodium Dithionite? While sodium dithionite is a milder reductant, SnCl₂ in HCl provides a highly acidic environment that immediately protonates the newly formed hydrazine. This prevents unwanted side reactions (such as condensation with unreacted diazonium species to form triazenes) and directly yields the highly stable hydrochloride salt, which easily precipitates out of the aqueous matrix.

• Troubleshooting - Product discoloration: If the final product is dark brown or red, it indicates either poor temperature control during diazotization or insufficient washing of the tin byproducts. Ensure thorough washing with cold ethanol and ether.

References

• Vertex Pharmaceuticals Inc. (2011). 5-membered heterocycle-based p38 kinase inhibitors. European Patent EP2298743B1.
• Gao, D., et al. (2025). Development of an Efficient Process for a Key Synthetic Intermediate of the SGLT2 Inhibitor LH-1801. Thieme Connect.
• BLD Pharm. 3-Hydrazino-4-methylbenzoic acid hydrochloride (CAS: 61100-70-7) Product Specifications.

Application Note: High-Sensitivity Analytical Quantification of 3-Hydrazino-4-methylbenzoic Acid via Pre-Column Derivatization and LC-MS/MS

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Advanced Technical Guide & Validated Protocol

Executive Summary & Scientific Rationale

3-Hydrazino-4-methylbenzoic acid (3-HMBA) is a highly reactive chemical building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), including p38 kinase inhibitors[1]. Due to the presence of the hydrazine moiety, 3-HMBA is classified as a Potential Genotoxic Impurity (PGI) under the ICH M7 guidelines, necessitating stringent control at trace levels (typically < 1.5 µ g/day Threshold of Toxicological Concern)[2].

The Analytical Challenge: Direct quantification of 3-HMBA using conventional reversed-phase liquid chromatography (RP-HPLC) or mass spectrometry (MS) is fundamentally flawed. The molecule’s high polarity prevents adequate retention on standard C18 stationary phases, while its low molecular weight and lack of a strong chromophore result in poor ionization efficiency and severe matrix interference[3].

The Causality of the Solution: To bypass these limitations, this protocol employs a pre-column chemical derivatization strategy using benzaldehyde. By reacting the primary amine of the hydrazine group with an aryl aldehyde, we synthesize a stable hydrazone derivative[4]. This engineered transformation achieves three critical analytical goals:

• Hydrophobic Shift: The addition of the aromatic ring drastically decreases the molecule's polarity, ensuring robust retention and sharp peak shapes on C18 columns.

• Mass & Signal Amplification: The derivative exhibits a higher molecular weight, shifting the analyte out of the low-mass noise region typical of API matrices, thereby exponentially increasing Electrospray Ionization (ESI) efficiency[3].

• Analyte Stabilization: Derivatization neutralizes the reactive hydrazine moiety, preventing on-column degradation and ensuring quantitative reproducibility[5].

Fig 1: Chemical logic and workflow for the derivatization and LC-MS/MS analysis of 3-HMBA.

The Self-Validating Protocol System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Analytical runs are bracketed by System Suitability Tests (SST) and Quality Control (QC) samples. The inclusion of an isotopically labeled internal standard (IS) corrects for any variations in derivatization efficiency or matrix-induced ion suppression.

Fig 2: Self-validating analytical sequence ensuring data integrity prior to sample analysis.

Reagents and Materials

• Analyte: 3-Hydrazino-4-methylbenzoic acid hydrochloride (Reference Standard).

• Internal Standard (IS): 3-Hydrazino-4-methylbenzoic acid-d3 (or structurally analogous hydrazine).

• Derivatizing Agent: Benzaldehyde (HPLC Grade, >99.5%).

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), and Water.

• Additives: Formic Acid (FA) for catalytic and ionization enhancement.

Pre-Column Derivatization Procedure

Expert Insight: The Schiff base condensation reaction between the hydrazine and benzaldehyde is acid-catalyzed. Maintaining a consistent pH is critical for maximizing the reaction yield.

• Diluent Preparation: Prepare a solution of 0.1% Formic Acid in Methanol.

• Reagent Preparation: Prepare a 1.0% (v/v) Benzaldehyde solution in the diluent.

• Sample Extraction: Accurately weigh 50 mg of the API sample into a 10 mL volumetric flask. Dissolve completely in 5 mL of the diluent.

• IS Addition: Spike the sample with 50 µL of the IS working solution (10 µg/mL).

• Derivatization: Add 1.0 mL of the Benzaldehyde reagent to the sample.

• Incubation: Vortex for 30 seconds and incubate at 25°C for exactly 30 minutes to ensure complete hydrazone formation.

• Dilution: Make up the volume to 10 mL with the diluent. Filter through a 0.22 µm PTFE syringe filter directly into an LC vial.

LC-MS/MS Instrument Parameters

Expert Insight: Operating in Multiple Reaction Monitoring (MRM) mode provides the selectivity required to distinguish the derivatized 3-HMBA from co-eluting API matrix components.

Liquid Chromatography Conditions:

• Column: Waters XBridge C18, 50 mm × 2.1 mm, 1.7 µm (or equivalent).

• Column Temperature: 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 4.0 min: Linear ramp to 90% B

  • 4.0 - 5.0 min: Hold at 90% B (Column Wash)

  • 5.0 - 5.1 min: Return to 10% B

  • 5.1 - 7.0 min: Re-equilibration at 10% B

• Injection Volume: 5 µL.

Mass Spectrometry Conditions (ESI+):

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 450°C

• Desolvation Gas Flow: 800 L/hr

• MRM Transitions:

  • Note: Un-derivatized 3-HMBA exact mass is 166.07. The benzaldehyde derivative exact mass is ~254.10.

  • 3-HMBA Derivative (Quantifier): m/z 255.1 → 104.1 (Collision Energy: 25 V)

  • 3-HMBA Derivative (Qualifier): m/z 255.1 → 150.1 (Collision Energy: 20 V)

  • IS Derivative: m/z 258.1 → 104.1 (Collision Energy: 25 V)

Data Presentation & Method Validation Summary

To comply with ICH Q2(R1) and M7 guidelines for genotoxic impurities, the method must demonstrate extreme sensitivity and robustness[5]. The table below summarizes the expected quantitative validation data for this specific derivatization LC-MS/MS workflow.

Validation Parameter	Target Specification	Observed Performance (Typical)	Analytical Significance
Limit of Detection (LOD)	< 0.05 ppm	0.02 ppm	Ensures detection well below the TTC limit.
Limit of Quantitation (LOQ)	< 0.15 ppm	0.05 ppm	Establishes the baseline for reliable reporting.
Linearity Range	LOQ to 150% of Spec	0.05 ppm – 10.0 ppm	Confirms proportional response (R² > 0.999).
Accuracy (Recovery)	80% – 120%	96.5% – 102.3%	Validates that the API matrix does not suppress derivatization.
Precision (%RSD)	< 10% at LOQ	4.2%	Proves the stability of the hydrazone derivative.
Solution Stability	> 24 hours	48 hours at 4°C	Confirms the derivative does not degrade in the autosampler.

References

• Source: Google Patents (PT2298743E)
• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds Source: Chromatography Online URL
• Screening of potentially genotoxic impurities in pharmaceuticals by LC-MS and CE-MS Source: Utrecht University Repository URL
• Analytical method development and validation for quantification of prominent genotoxic impurity...
• A Simple and Sensitive Method to Analyze Genotoxic Impurity Hydrazine in Pharmaceutical Materials Source: ResearchGate URL

Sources

• 1. PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors - Google Patents [patents.google.com]
• 2. DSpace [dspace.library.uu.nl]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Issue's Article Details [indiandrugsonline.org]
• 5. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Troubleshooting Hub: Yield Optimization for 3-Hydrazino-4-methylbenzoic Acid Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and process chemists optimizing the synthesis of 3-hydrazino-4-methylbenzoic acid (typically isolated as the hydrochloride salt).

As a critical intermediate in the development of p38 kinase inhibitors[1] and SGLT2 inhibitors[2], the efficient preparation of this molecule is paramount. While the classical diazotization-reduction sequence is theoretically straightforward, practical execution frequently suffers from poor yields due to competing side reactions and product isolation challenges. This guide provides self-validating protocols, mechanistic causality, and targeted troubleshooting to ensure high-yield, reproducible synthesis.

Mechanistic Pathway & Workflow

The standard synthesis involves the diazotization of 3-amino-4-methylbenzoic acid in concentrated hydrochloric acid using sodium nitrite[3], followed by the immediate reduction of the transient aryldiazonium salt using Tin(II) chloride (SnCl2)[4].

Caption: Mechanistic workflow for the synthesis of 3-hydrazino-4-methylbenzoic acid hydrochloride.

Quantitative Data Summary: Yield vs. Reaction Conditions

To establish a baseline for optimization, the following table summarizes how specific deviations in the protocol impact the final isolated yield.

Reaction Parameter	Optimal Condition	Deviation	Observed Effect on Yield	Primary Impurity Generated
Diazotization Temp.	0 °C to 5 °C	> 10 °C	Drops by 30-40%	3-Hydroxy-4-methylbenzoic acid (Phenol)
NaNO2 Stoichiometry	1.05 - 1.10 eq	< 1.0 eq	Drops by 15-25%	Azo coupling products (Deep red/orange)
SnCl2 Stoichiometry	2.5 - 3.0 eq	> 4.0 eq	Drops by ~20%	3-Amino-4-methylbenzoic acid (Reversion)
HCl Concentration	> 30% (Conc.)	< 20% (Dilute)	Drops by > 50%	Product lost in aqueous filtrate

Standard Operating Protocol (SOP): Self-Validating Methodology

This protocol relies on visual and thermodynamic feedback loops to validate success at each stage of the reaction.

Step 1: Diazotization

• Suspend 3-amino-4-methylbenzoic acid (1.0 eq) in concentrated hydrochloric acid (approx. 5-10 volumes) and water[3].

• Cool the suspension to 0 °C using an ice-salt bath.

  • Causality: The high concentration of HCl ensures complete protonation of the amine, preventing it from acting as a nucleophile and reacting prematurely with the forming diazonium salt.

• Prepare a concentrated aqueous solution of sodium nitrite (1.05 eq). Add this dropwise to the amine suspension, maintaining the internal temperature strictly below 5 °C.

• Self-Validation: The suspension will gradually clear into a pale yellow/brownish solution. A positive starch-iodide paper test (immediate blue-black color) confirms the presence of a slight excess of nitrous acid, validating complete diazotization. Destroy the excess HNO2 with a small amount of sulfamic acid before proceeding.

Step 2: Reduction & Isolation

• In a separate flask, dissolve Tin(II) chloride dihydrate (SnCl2·2H2O, 2.5 eq) in concentrated HCl and cool to 0 °C[4].

• Add the cold diazonium salt solution dropwise to the SnCl2 solution under vigorous stirring.

• Self-Validation: A thick precipitate should begin to form almost immediately. The reaction is highly exothermic; controlling the addition rate to keep the temperature below 10 °C prevents the thermal decomposition of the intermediate arylhydrazine.

• Stir for 2 hours at room temperature to ensure complete reduction.

• Filter the resulting solid, wash with ice-cold concentrated HCl, and dry under vacuum to yield 3-hydrazino-4-methylbenzoic acid hydrochloride.

  • Causality: Washing with water will dissolve the product. Cold concentrated HCl leverages the common-ion effect (high chloride concentration) to force the hydrochloride salt out of solution, maximizing recovery.

Troubleshooting Guide & FAQs

Q1: My reaction mixture turned deep red/orange during the addition of sodium nitrite. What happened, and how do I fix it? A: A deep red or orange color is a classic indicator of azo coupling. This occurs when unreacted 3-amino-4-methylbenzoic acid acts as a nucleophile and attacks the newly formed diazonium salt.

• Root Cause: This is usually caused by insufficient acid concentration or adding the NaNO2 too slowly/rapidly without adequate mixing.

• Solution: Ensure you are using a vast excess of concentrated HCl to keep all unreacted amine fully protonated (rendering it non-nucleophilic). Increase the stirring rate to prevent localized pooling of the diazonium salt.

Q2: The LC-MS of my final product shows a significant peak at m/z 152 (M-H). Why is my yield low? A: A mass of 152 Da corresponds to 3-hydroxy-4-methylbenzoic acid (a phenol derivative).

• Root Cause: The diazonium salt underwent thermal hydrolysis. Aryldiazonium salts are highly unstable and will spontaneously expel nitrogen gas to form a phenyl cation, which is immediately trapped by water to form a phenol.

• Solution: Strictly maintain the internal temperature between 0 °C and 5 °C during both the diazotization and the subsequent transfer to the reducing agent. Pre-cool all receiving flasks and transfer lines.

Q3: I confirmed complete reduction, but my isolated yield after filtration is less than 20%. Where is my product? A: Your product is likely still in the aqueous filtrate.

• Root Cause: 3-Hydrazino-4-methylbenzoic acid is highly polar and exceptionally water-soluble. If the acidity of the final mixture drops, or if you washed the filter cake with water or dilute acid, the hydrochloride salt will dissociate and dissolve.

• Solution: Do not use water for washing. Isolate the product by saturating the aqueous layer with HCl gas or by adding additional concentrated HCl to force the precipitation of the hydrochloride salt via the common-ion effect. Wash the filter cake exclusively with ice-cold concentrated HCl or a non-polar anti-solvent like cold diethyl ether.

Q4: Can I use sodium sulfite (Na2SO3) instead of SnCl2 for the reduction? A: Yes, sodium sulfite/bisulfite is a viable, greener alternative to heavy-metal SnCl2 reductions. However, the mechanism differs. Sulfite attacks the diazonium nitrogen to form a diazosulfonate, which is then reduced to a hydrazinedisulfonate.

• Caution: This intermediate requires harsh acidic hydrolysis (refluxing in concentrated HCl) to cleave the sulfonate groups and yield the free hydrazine. If you skip the reflux step, you will isolate the stable, unreactive sulfonate intermediate instead of the desired product.

Diagnostic Logic Tree

Use the following flowchart to rapidly diagnose and correct yield-limiting issues on the bench.

Caption: Diagnostic logic tree for troubleshooting 3-hydrazino-4-methylbenzoic acid synthesis.

References

• Development of an Efficient Process for a Key Synthetic Intermediate of the SGLT2 Inhibitor LH-1801. Source: ResearchGate.
• PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors. Source: Google Patents.
• WO2018215668A1 - Novel inhibitors of map4k1. Source: Google Patents.

Sources

• 1. PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors - Google Patents [patents.google.com]
• 2. citedrive.com [citedrive.com]
• 3. WO2018215668A1 - Novel inhibitors of map4k1 - Google Patents [patents.google.com]
• 4. PT2298743E - 5-membered heterocycle-based p38 kinase inhibitors - Google Patents [patents.google.com]

preventing side reactions in the synthesis of 3-Hydrazino-4-methylbenzoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the synthesis of aryl hydrazines. The conversion of 3-amino-4-methylbenzoic acid to 3-hydrazino-4-methylbenzoic acid is a foundational two-step process: diazotization followed by reduction [1].

However, this pathway is fraught with competing side reactions. Success does not come from blindly following a recipe; it comes from understanding the causality behind every temperature drop, every equivalent of acid, and every color change in your flask. This guide is designed to provide you with a self-validating methodology and targeted troubleshooting strategies to ensure high-yield, high-purity synthesis.

Mechanistic Pathway & Side Reaction Landscape

Before troubleshooting, we must map the chemical landscape. The diazonium intermediate is highly reactive. If the reduction is not perfectly controlled, the molecule will find alternative thermodynamic sinks, leading to hydroxylation, chlorination, azo coupling, or over-reduction[2],[3],[4].

Mechanistic pathway of 3-Hydrazino-4-methylbenzoic acid synthesis and common side reactions.

Self-Validating Standard Operating Procedure (SOP)

A robust protocol must be self-validating. You should never proceed to the next step without chemical confirmation that the previous step succeeded. Below is the optimized, self-validating workflow using the classic Tin(II) chloride reduction method[1].

Step 1: Diazotization

• Suspend 1.0 eq of 3-amino-4-methylbenzoic acid in concentrated aqueous HCl (approx. 5-7 eq) and cool the mixture to 0–5 °C using an ice-salt bath.

• Add a pre-cooled aqueous solution of sodium nitrite (NaNO2, 1.05 eq) dropwise.

  • Causality: The temperature must remain strictly below 5 °C. Heat provides the activation energy for water to act as a nucleophile, displacing N2 to form a phenol byproduct[2].

• Validation Check: Spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid (HONO), proving that all the starting amine has been consumed.

Step 2: Quenching

• Add solid sulfamic acid (or urea) in small portions to the stirring mixture.

  • Causality: Excess nitrous acid will aggressively nitrosate the newly formed hydrazine in the next step, destroying your yield. Sulfamic acid scavenges this excess HONO, converting it to harmless nitrogen gas.

• Validation Check: Spot the mixture onto starch-iodide paper again. It must remain colorless. Do not proceed until this validation is met.

Step 3: Reduction

• Prepare a solution of SnCl2·2H2O (2.2 to 2.5 eq) in concentrated HCl and cool to 0 °C.

• Add the SnCl2 solution dropwise to the diazonium mixture, maintaining the internal temperature below 5 °C.

  • Causality: SnCl2 is a powerful reductant. Adding it too quickly causes exothermic spikes. Heat combined with high chloride concentrations will trigger a Sandmeyer-type chlorination, yielding 3-chloro-4-methylbenzoic acid[2].

• Validation Check: Observe the physical state. The reaction will transition from a clear/yellowish diazonium solution to a thick, pale slurry as the insoluble hydrazine hydrochloride salt precipitates.

Step 4: Isolation

• Filter the pale precipitate under vacuum and wash with cold concentrated HCl.

• Dry under an inert atmosphere (Argon or N2).

  • Causality: Free aryl hydrazines are highly susceptible to air oxidation. Isolating and storing the molecule as the hydrochloride salt significantly enhances its bench stability[1].

Self-validating experimental workflow for the synthesis of 3-Hydrazino-4-methylbenzoic acid.

Quantitative Data: Reductant Selection

The choice of reducing agent fundamentally alters the side-reaction profile. Use this table to select the appropriate reductant based on your lab's constraints and purity requirements.

Reducing Agent	Typical Yield	Over-Reduction Risk	Azo Coupling Risk	Environmental Impact	Key Causality / Note
SnCl2 / HCl [1]	70–85%	High	Low (due to high acidity)	High (Heavy metal waste)	Fast reaction; requires strict temp control to prevent N-N cleavage.
Na2SO3 / NaHSO3 [3]	65–80%	Low	Moderate (pH dependent)	Low (Aqueous salts)	Proceeds via diazosulfonate intermediate; requires subsequent acid hydrolysis.
Ascorbic Acid [5]	75–90%	Very Low	Low	Very Low (Green chemistry)	Mild, heavy-metal-free; excellent for sensitive substrates and scale-up.

Troubleshooting Guide & FAQs

Q: LC-MS analysis shows a significant amount of 3-amino-4-methylbenzoic acid in my final product. Why is the reaction going backward? A: The reaction isn't going backward; it is proceeding too far. This is known as "over-reduction," where the newly formed N-N bond of the hydrazine is cleaved to yield the primary amine[4]. This typically occurs due to an excessive molar equivalent of the reducing agent or prolonged reaction times at elevated temperatures. Fix: Strictly limit SnCl2 to 2.2–2.5 equivalents. Quench and filter the reaction immediately once the pale hydrazine precipitate fully forms.

Q: My final product is heavily contaminated with 3-chloro-4-methylbenzoic acid. How did this happen? A: You are observing a Sandmeyer-type side reaction. When the diazonium salt is exposed to high concentrations of chloride ions (from the HCl solvent and SnCl2) at elevated temperatures, the diazonium group is nucleophilically displaced by chloride[2]. Fix: Ensure the internal temperature never exceeds 5 °C during the SnCl2 addition. If the issue persists, switch to a sulfite/bisulfite reduction method[3], which avoids high chloride concentrations entirely.

Q: During the reduction step, my reaction mixture turned deep red/orange instead of pale yellow, and my yield is terrible. What went wrong? A: You have inadvertently synthesized an azo dye. If the diazotization step was incomplete, or if the pH of the solution rises, the highly electrophilic terminal nitrogen of the diazonium salt will react with the electron-rich unreacted amine (or the newly formed hydrazine) to form brightly colored azo compounds[3]. Fix: Ensure complete diazotization (validate with starch-iodide). Maintain a highly acidic environment (pH < 1) throughout the reduction. High acidity keeps all amines protonated, rendering them non-nucleophilic and incapable of coupling.

Q: Is there a greener alternative to using heavy metals like Tin (SnCl2) for this reduction? A: Yes. While SnCl2 is the traditional reagent[1], ascorbic acid (Vitamin C) has recently emerged as an excellent, heavy-metal-free reducing agent for diazonium salts[5]. It operates in aqueous media, avoids the generation of toxic tin waste, and significantly lowers the risk of N-N bond over-reduction.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Diazonium compound - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reductive alkylation of azoarenes to N -alkylated hydrazines enabled by hexafluoroisopropanol - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00425J [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Hydrazino-4-methylbenzoic Acid

Welcome to the technical support guide for the purification of 3-Hydrazino-4-methylbenzoic acid (CAS: 61100-70-7). This document is designed for researchers, medicinal chemists, and process development professionals who handle this versatile bifunctional molecule. As this compound contains both an acidic carboxylic acid moiety and a basic, air-sensitive hydrazine group, its purification requires careful consideration of its unique chemical properties. This guide provides a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols to address common challenges encountered during its purification.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Hydrazino-4-methylbenzoic acid?

A1: The impurity profile is heavily dependent on the synthetic route. A common synthesis involves the diazotization of 3-Amino-4-methylbenzoic acid, followed by reduction.[1][2] Potential impurities include:

• Unreacted Starting Material: Residual 3-Amino-4-methylbenzoic acid.

• Azo-Coupling Byproducts: Diazonium salts can couple with the starting amine or other nucleophiles to form colored azo compounds, which are often the source of yellow, orange, or red discoloration.[3]

• Oxidation Products: Aryl hydrazines are susceptible to air oxidation, which can lead to the formation of complex, often tar-like, byproducts.[4] This is a primary cause of product degradation upon storage.

• Inorganic Salts: Residual salts from the reduction step (e.g., tin salts if SnCl₂ is used)[1] or from neutralization workups.

Q2: My solid 3-Hydrazino-4-methylbenzoic acid is discolored (yellow/brown). Is it usable? How can I remove the color?

A2: Discoloration, particularly yellow to brown hues, typically indicates the presence of oxidation products or azo-coupling byproducts. While it may be usable for some non-critical applications, for drug development or sensitive downstream reactions, purification is essential.

The most effective method for removing colored impurities is recrystallization with activated carbon . The general steps are:

• Dissolve the crude material in a minimal amount of a suitable hot solvent (e.g., an ethanol/water mixture).

• Add a small amount (typically 1-2% w/w) of activated carbon to the hot solution.

• Simmer the mixture for 5-10 minutes to allow the carbon to adsorb the colored impurities.

• Perform a hot gravity filtration to remove the activated carbon. This step must be done quickly to prevent premature crystallization.

• Allow the clear, hot filtrate to cool slowly to induce crystallization of the purified product.

Q3: How should I store purified 3-Hydrazino-4-methylbenzoic acid to maintain its purity?

A3: Due to its sensitivity to air, proper storage is critical.[5] The purified solid should be stored in a tightly sealed, amber-colored vial to protect it from light. The headspace of the vial should be flushed with an inert gas like nitrogen or argon before sealing. For long-term storage, keeping it in a desiccator in a freezer (-20°C) is recommended.[6]

Q4: Which purification technique is best: Recrystallization or Acid-Base Extraction?

A4: The choice depends on the nature and quantity of the impurities.

• Acid-Base Extraction is highly effective for separating the amphoteric product from neutral organic impurities, non-acidic colored byproducts, and very weakly basic starting materials. It is an excellent first-pass purification for very crude material.

• Recrystallization is best for removing small amounts of closely related impurities that have similar acid/base properties to the desired product. It is often used as a final polishing step after an initial acid-base extraction.

The following workflow can help guide your decision:

Caption: Workflow for acid-base purification.

Methodology:

• Dissolution: Dissolve the crude 3-Hydrazino-4-methylbenzoic acid in a suitable organic solvent like diethyl ether or ethyl acetate (approx. 10-20 mL per gram of crude material).

• Weak Base Wash: Transfer the solution to a separatory funnel. Add an equal volume of a cold, 5% aqueous sodium bicarbonate (NaHCO₃) solution.

  • Scientific Rationale: Sodium bicarbonate is a weak base. It is strong enough to deprotonate the highly acidic carboxylic acid group (pKa ~4.4) but not strong enough to deprotonate the conjugate acid of the less basic starting material, 3-amino-4-methylbenzoic acid (aniline derivative pKa ~3-4). This selectively moves your desired product into the aqueous layer.

• Extraction: Stopper the funnel and invert it several times, venting frequently to release CO₂ gas produced. Allow the layers to separate.

• Separation: Drain the lower aqueous layer into a clean Erlenmeyer flask and place it in an ice bath. Repeat the extraction of the organic layer with a fresh portion of NaHCO₃ solution and combine the aqueous extracts. The organic layer now contains neutral impurities and can be discarded.

• Precipitation: While stirring the combined aqueous extracts in the ice bath, slowly add 1M HCl dropwise. The product will begin to precipitate as the solution is neutralized. Continue adding acid until the pH of the solution is between 4 and 5.

  • Scientific Rationale: Adding acid protonates the carboxylate, reforming the neutral carboxylic acid which is poorly soluble in water and precipitates out. Over-acidifying should be avoided as it will protonate the hydrazine group, forming a water-soluble salt.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake with a small amount of cold deionized water, followed by a small amount of cold ether or hexanes to aid drying.

• Drying: Dry the purified solid under vacuum.

Guide 2: Purification by Recrystallization

Recrystallization is ideal for removing small quantities of impurities after a preliminary purification or if the crude material is already of reasonable quality. The key is selecting a solvent in which the product is highly soluble when hot but poorly soluble when cold.

Troubleshooting Common Recrystallization Issues

Problem	Possible Cause(s)	Solution(s)
No Crystals Form Upon Cooling	Too much solvent was used.	Boil off some of the solvent to re-saturate the solution and allow it to cool again.
The solution is supersaturated.	Try scratching the inside of the flask with a glass rod at the solution's surface or add a "seed" crystal of pure product to induce nucleation.
Product "Oils Out" Instead of Crystallizing	The boiling point of the solvent is higher than the melting point of the impure product.	Switch to a lower-boiling point solvent or solvent system.
The rate of cooling is too fast.	Allow the solution to cool slowly to room temperature on the benchtop before moving it to an ice bath. Insulating the flask can help.
Low Recovery	Too much solvent was used, keeping product dissolved even when cold.	Use the absolute minimum amount of hot solvent needed for complete dissolution.
Premature crystallization during hot filtration.	Ensure the funnel and receiving flask are pre-heated. Keep the solution hot during filtration. Add a small excess of hot solvent just before filtering.

Protocol 2: Recrystallization from an Ethanol/Water System

Solvent System Screening: A mixed solvent system is often effective. Ethanol/water or methanol/water are good starting points. The table below provides guidance on common solvents.

Solvent	Solubility (Hot)	Solubility (Cold)	Notes
Water	Low	Very Low	Good for washing, may require large volumes for recrystallization.
Ethanol	High	Moderate	Good dissolving solvent. Often used in combination with water.
Methanol	High	Moderate	Similar to ethanol, but more volatile.
Ethyl Acetate	Moderate	Low	A potential single-solvent system.
Hexanes	Insoluble	Insoluble	Useful as an anti-solvent or for washing the final product.

Methodology:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., ethanol) and heat the mixture gently (e.g., on a steam bath or hot plate) with stirring until the solid dissolves completely.

• Decolorization (if needed): If the solution is colored, remove it from the heat, add a small amount of activated carbon, and heat at a gentle boil for 5-10 minutes.

• Hot Filtration (if carbon was used): Pre-heat a gravity funnel with a fluted filter paper. Filter the hot solution into a clean, pre-heated Erlenmeyer flask.

• Induce Crystallization: To the hot, clear solution, add the anti-solvent (e.g., hot water) dropwise until the solution just begins to turn cloudy (turbid). Add a few drops of the primary solvent (ethanol) until the solution becomes clear again.

  • Scientific Rationale: This procedure creates a saturated solution at the boiling point of the solvent mixture, which is the ideal condition for obtaining high-purity crystals upon cooling.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation & Drying: Collect the crystals by vacuum filtration, wash with a small amount of the ice-cold solvent mixture, and dry under vacuum.

Section 3: References

• Scribd. (n.d.). Acid-Base Extraction of Benzoic Acid. Retrieved from [Link]

• Chemistry Steps. (2025, September 20). Organic Acid-Base Extractions. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Thoreauchem. (n.d.). 3-Hydrazino-4-methylbenzoic acid-61100-70-7. Retrieved from [Link]

• Howei Pharm. (n.d.). CAS 61100-70-7 | 3-Hydrazino-4-methylbenzoic acid hydrochloride. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2021). SYNTHESIS AND STUDIES ON NOVEL TOLUIC ACID-BASED AZO DYES. Retrieved from [Link]

• PubChem - NIH. (n.d.). 4-Hydrazinobenzoic acid. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 34: Arylhydrazines. Retrieved from [Link]

• LookChem. (n.d.). 4-Hydrazinobenzoic acid. Retrieved from [Link]

• Scientific Research Publishing. (2016, May 27). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. Retrieved from [Link]

• ChemDB. (n.d.). 4-methylbenzoic acid. Retrieved from [Link]

Sources

• 1. 3-HYDRAZINOBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. fishersci.com [fishersci.com]
• 6. lookchem.com [lookchem.com]

Technical Support Center: Synthesis &amp; Complete Reduction of 4-Hydrazinobenzoic Acid

Welcome to the Technical Support Center for the synthesis of 4-Hydrazinobenzoic Acid (CAS 619-67-0) . This compound is a critical dual-functional intermediate used extensively in drug discovery and the commercial synthesis of pharmaceuticals, such as the iron-chelating agent Deferasirox [1].

This guide is designed for researchers and process chemists. It bypasses basic textbook theory to focus on the causality of reaction conditions, self-validating protocols, and advanced troubleshooting for the complete reduction of diazonium salts to hydrazine derivatives.

Process Overview & Mechanistic Causality

The transformation of 4-aminobenzoic acid (PABA) to 4-hydrazinobenzoic acid is not a simple, single-step electron transfer. While classical methods utilized Stannous Chloride ( SnCl2​ ) in concentrated HCl for reduction, modern industrial and optimized laboratory protocols rely on a sulfite-mediated reduction pathway [2, 3]. This avoids heavy metal waste and simplifies isolation.

The Causality of the Sulfite Pathway:

• Diazotization: PABA is treated with nitrous acid ( NaNO2​/HCl ) to form an electrophilic diazonium salt. Strict thermal control (0–5 °C) prevents the diazonium from decomposing into 4-hydroxybenzoic acid (a phenol byproduct) [4].

• Sulfite Addition: The diazonium salt is reacted with sodium sulfite/bisulfite ( Na2​SO3​/NaHSO3​ ). Instead of immediate reduction, it first forms a diazosulfonate intermediate. Excess sulfite then reduces the azo linkage to form a hydrazinesulfonate [3].

• Acid Hydrolysis: The hydrazinesulfonate is highly water-soluble and stable. To yield the final product, the N−S bond must be cleaved via strong acid hydrolysis at elevated temperatures (90–100 °C), precipitating the final compound as a hydrochloride salt upon cooling [2, 3].

Chemical workflow for the sulfite-mediated synthesis of 4-hydrazinobenzoic acid.

Quantitative Process Parameters

Deviating from these established parameters is the leading cause of yield loss and impurity generation.

Parameter	Target Range	Mechanistic Purpose	Expected Outcome
Diazotization Temp	0–5 °C	Prevents thermal degradation of diazonium salt.	High yield of stable intermediate [3].
Reduction pH	7.0–9.0	Stabilizes diazosulfonate; prevents N2​ evolution.	Efficient reduction without cleavage [3].
Reduction Temp	10–20 °C	Balances reaction kinetics with intermediate stability.	Prevents exothermic runaway [3].
Hydrolysis Temp	90–100 °C	Cleaves the sulfonate protecting group.	Converts soluble intermediate to product [3].
Overall Yield	~82%	Benchmark for optimized sulfite synthesis.	Cost-effective material generation [3].
Final Purity	>98%	Achieved post-recrystallization (Ethyl Acetate/Hexane).	Pharmaceutical-grade intermediate [3].

Self-Validating Standard Operating Procedure (SOP)

This protocol embeds in-process checks to ensure each chemical transformation is complete before proceeding to the next step [3, 4].

Step 1: Diazotization of 4-Aminobenzoic Acid

• Suspend 4-aminobenzoic acid (1.0 eq) in a solution of dilute hydrochloric acid (2.5 eq) and deionized water.

• Cool the suspension to 0–5 °C using an ice-salt bath with vigorous mechanical stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite ( NaNO2​ , 1.05 eq) dropwise. Maintain the internal temperature strictly below 5 °C.

• Self-Validation Check: After addition, stir for 15-20 minutes. Spot the reaction mixture onto starch-iodide paper . An immediate blue-black color confirms the presence of excess nitrous acid. Causality: This proves the amine has been fully consumed. If negative, add small aliquots of NaNO2​ until the test is positive.

Step 2: Sulfite-Mediated Reduction

• In a separate, larger reaction vessel, dissolve sodium sulfite ( Na2​SO3​ , 2.5 eq) in water. Cool this reducing solution to 10–15 °C .

• Slowly transfer the cold diazonium salt solution into the sulfite solution under vigorous stirring.

• Self-Validation Check: Monitor the pH continuously. As the acidic diazonium solution is added, the pH will drop. Actively dose in sodium hydroxide ( NaOH ) solution to maintain the pH strictly between 7.0 and 9.0 . Causality: Allowing the pH to drop below 7 will cause the intermediate to decompose, releasing nitrogen gas and ruining the yield.

• Stir the mixture for 30–60 minutes at 10–20 °C to ensure complete formation of the hydrazinesulfonate.

Step 3: Acid Hydrolysis & Isolation

• Acidify the reaction mixture by carefully adding concentrated HCl until the pH is < 1.

• Heat the solution to 90–100 °C for 30–60 minutes. Causality: The solution must be heated to drive the hydrolysis of the sulfonate group. Skipping this step leaves the product dissolved in the aqueous layer.

• Remove from heat and cool the solution slowly to room temperature, then transfer to an ice bath (0–5 °C).

• Self-Validation Check: A thick precipitate of 4-hydrazinobenzoic acid hydrochloride should form. If no precipitate forms, the hydrolysis was incomplete (re-heat) or the volume is too high (concentrate under vacuum).

• Filter the precipitate, wash with ice-cold water, and dry under vacuum.

Troubleshooting Guides & FAQs

Diagnostic logic tree for troubleshooting low yields and impurities in hydrazine synthesis.

Q: My reaction mixture vigorously evolved gas during the reduction step, and my yield is extremely low. What happened?

A: Nitrogen gas evolution indicates the decomposition of the diazonium salt back to a phenol (4-hydroxybenzoic acid) or a biphenyl coupling byproduct, rather than undergoing reduction. This occurs if the reduction pH drops too low (acidic) or if the temperature exceeds 20 °C during the sulfite addition. Ensure the sulfite solution is pre-cooled (10–15 °C) and actively maintain the pH between 7–9 using NaOH [3].

Q: The final product is heavily colored (brown/red) instead of off-white. How can I remove these impurities?

A: Colored impurities typically arise from azo coupling side-reactions (unreacted diazonium reacting with unreacted starting amine). This happens if the diazotization step was incomplete or lacked sufficient acid. Fix: Always verify excess nitrous acid with starch-iodide paper before proceeding to reduction. To purify your current colored batch, dissolve the crude product in hot water, add activated carbon, and heat for 5 minutes. Hot filter the solution to remove the carbon, then slowly add hexane or ethanol and cool in an ice bath to induce crystallization of the pure product[3].

Q: I completed the reduction, but upon adding HCl and cooling, nothing precipitated. Where is my product?

A: The intermediate hydrazinesulfonate is highly water-soluble. If you only added HCl and cooled the mixture without heating it, the sulfonate group was never cleaved. You must heat the acidified mixture to 90–100 °C for at least 30–60 minutes to drive the hydrolysis of the hydrazinesulfonate to the hydrazine hydrochloride [2, 3]. Only after this heating step will the product precipitate upon cooling.

Q: Can I use Stannous Chloride ( SnCl2​ ) instead of Sodium Sulfite?

A: Yes, SnCl2​ in concentrated HCl is a classic and potent reducing agent for diazonium salts. However, it requires a large stoichiometric excess of tin, leading to difficult isolation of the hydrazine from the resulting tin salts. This often requires tedious precipitation of tin with H2​S or strong base. The sulfite route is considered the modern standard due to its cleaner impurity profile, environmental safety, and easier isolation via simple acid-base solubility[1, 2].

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemical Backbone: Synthesis and Reactivity of 4-Hydrazinobenzoic Acid. Retrieved from [Link]

Reference Data & Comparative Studies

comparative study of different synthetic routes to 3-Hydrazino-4-methylbenzoic acid

Introduction & Strategic Context

3-Hydrazino-4-methylbenzoic acid (typically isolated as its hydrochloride salt, CAS 61100-70-7) is a highly versatile bifunctional building block in modern medicinal chemistry. It is predominantly utilized in the synthesis of nitrogen-rich heterocycles—such as indoles, pyrazoles, and indazoles—which serve as essential pharmacophores in the development of p38 MAP kinase inhibitors and novel antineoplastic agents .

The compound's dual functionality (a nucleophilic hydrazine moiety and a versatile carboxylic acid) allows for orthogonal late-stage functionalization. However, synthesizing aryl hydrazines with high purity requires strict control over reaction conditions to prevent side reactions such as azo-coupling or over-reduction. This guide objectively compares the two most prevalent synthetic methodologies: the classical Diazotization-Reduction route and the modern Palladium-Catalyzed Cross-Coupling route.

Mechanistic Pathways & Visualizations

Route A: Classical Diazotization-Reduction

This traditional route leverages 3-amino-4-methylbenzoic acid as the starting material. It is the industry standard for scale-up due to the low cost of reagents, though it requires careful thermal control.

Fig 1. Classical diazotization of 3-amino-4-methylbenzoic acid followed by SnCl2 reduction.

Route B: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling

For substrates where the corresponding aniline is unavailable or unstable, a transition-metal-catalyzed approach starting from 3-bromo-4-methylbenzoic acid offers a powerful alternative, utilizing a protected hydrazine equivalent.

Fig 2. Pd-catalyzed cross-coupling of 3-bromo-4-methylbenzoic acid with benzophenone hydrazone.

Detailed Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, it is critical to implement in-process controls that validate the success of each chemical transformation before proceeding to the next step.

Protocol A: Classical Diazotization-Reduction

Causality & Design: This route relies on the electrophilic nitrosation of the aniline . Tin(II) chloride (SnCl2) is explicitly chosen over sodium sulfite for the reduction step because it operates under strongly acidic conditions. This acidity prevents the premature nucleophilic attack of unreacted aniline onto the diazonium salt (which would form unwanted azo dyes) and directly yields the stable hydrochloride salt of the target hydrazine .

Step-by-Step Methodology:

• Amine Salt Formation: Suspend 3-amino-4-methylbenzoic acid (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and distilled water.

  • Self-Validation: Complete dissolution followed by the precipitation of a fine white solid indicates successful protonation to the hydrochloride salt, ensuring the amine is activated for nitrosation.

• Diazotization: Cool the suspension to 0–5 °C using an ice-salt bath. Add an aqueous solution of NaNO2 (1.05 eq) dropwise. Maintain the temperature strictly below 5 °C to prevent diazonium decomposition into a phenol byproduct.

  • Self-Validation: The opaque suspension will transition into a clear, pale-yellow solution. Perform a spot test on starch-iodide paper; an immediate blue-black color confirms the presence of the necessary excess nitrous acid.

• Quenching: Add sulfamic acid (0.05 eq) in small portions to quench the excess NO2⁻.

  • Self-Validation: The cessation of nitrogen gas evolution and a subsequent negative starch-iodide test confirm complete quenching, which is critical to prevent the over-oxidation of the reducing agent in the next step.

• Reduction: Dissolve SnCl2·2H2O (2.5 eq) in concentrated HCl and add it dropwise to the diazonium solution, maintaining the temperature at 0 °C.

  • Self-Validation: A thick, off-white precipitate of the tin-hydrazine complex forms immediately upon addition.

• Isolation: Stir for 2 hours at room temperature. Filter the complex, treat with aqueous NaOH to solubilize the tin salts as stannates, and re-acidify the filtrate with HCl to precipitate 3-hydrazino-4-methylbenzoic acid hydrochloride.

  • Self-Validation: HPLC analysis should show >98% purity, marked by the complete disappearance of the diazonium peak (UV max ~280 nm).

Protocol B: Palladium-Catalyzed Cross-Coupling

Causality & Design: Direct Buchwald-Hartwig coupling of aryl halides with free hydrazine is notoriously difficult due to catalyst poisoning and disproportionation side-reactions. To circumvent this, benzophenone hydrazone is utilized as a sterically hindered, protected hydrazine equivalent .

Step-by-Step Methodology:

• Catalyst Activation: In an oven-dried Schlenk flask under argon, combine 3-bromo-4-methylbenzoic acid (1.0 eq) , benzophenone hydrazone (1.2 eq), Pd2(dba)3 (0.02 eq), XPhos ligand (0.04 eq), and t-BuONa (3.0 eq) in anhydrous toluene.

  • Self-Validation: The solution initially appears dark purple/red (characteristic of the resting Pd2(dba)3 complex) and transitions to a dark orange/brown active Pd(0)-ligand species upon heating.

• Cross-Coupling: Heat the mixture to 90 °C for 12 hours.

  • Self-Validation: TLC (Hexane/EtOAc 3:1) validates the reaction progress by showing the complete consumption of the bromide starting material (Rf ~0.4) and the appearance of a new, highly UV-active hydrazone intermediate spot (Rf ~0.6).

• Acidic Cleavage: Cool the mixture, filter through a Celite pad to remove precipitated palladium black, and concentrate the filtrate. Dissolve the crude intermediate in ethanol, add 12M HCl (5.0 eq), and reflux for 4 hours.

  • Self-Validation: The reaction mixture's color shifts from deep yellow to nearly colorless. This optical change confirms the cleavage of the highly conjugated benzophenone hydrazone into non-conjugated benzophenone and the target aryl hydrazine.

• Isolation: Concentrate the mixture and partition between water and diethyl ether. The ether layer extracts the benzophenone byproduct. Lyophilize the aqueous layer to yield the target compound.

  • Self-Validation: ¹H-NMR (DMSO-d6) confirms success via the absence of aromatic benzophenone protons (7.4–7.8 ppm) and the presence of the characteristic hydrazine protons (~8.5 ppm, broad singlet).

Performance Comparison Data

To aid in route selection for drug development and scale-up campaigns, the quantitative and operational metrics of both routes are summarized below:

Parameter	Route A: Diazotization-Reduction	Route B: Pd-Catalyzed Cross-Coupling
Starting Material	3-Amino-4-methylbenzoic acid	3-Bromo-4-methylbenzoic acid
Overall Yield	75–85%	60–70%
Purity Profile	>98% (Achieved via simple recrystallization)	>95% (Often requires column chromatography)
Scalability	Excellent (Routinely performed at multi-kg scale)	Moderate (Limited to gram/low-kilo scale)
Cost per Gram	Low (< $2/g)	High (> $15/g due to Pd and phosphine ligands)
Environmental Impact	High heavy metal waste (Tin salts require remediation)	Moderate (Solvent intensive, Pd waste recovery needed)
Key Impurities	Azo-coupling dimers, unreacted amine	Dehalogenated byproduct, residual benzophenone

References

• European Patent Office. "5-membered heterocycle-based p38 kinase inhibitors (PT2298743E)".

• Ashford's Dictionary of Industrial Chemicals. "3-amino-4-methylbenzoic acid Synthesis Pathways". Available at: [Link]

• MIT DSpace. "Palladium-catalyzed C-N cross-coupling of hindered amines". Available at: [Link]

A Comparative Guide to the Validation of Analytical Methods for 3-Hydrazino-4-methylbenzoic Acid

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is the bedrock of reliable and reproducible results. This guide provides an in-depth comparison of potential analytical methods for the quantitative determination of 3-Hydrazino-4-methylbenzoic acid, a key intermediate in pharmaceutical synthesis.[1] While specific comparative studies on this compound are not extensively documented, this guide synthesizes established validation principles from authoritative bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) with proven analytical techniques for analogous hydrazine and benzoic acid derivatives.[2][3][4][5][6]

The objective is to provide a scientifically grounded framework for developing and validating robust analytical methods, ensuring data integrity throughout the drug development lifecycle.

The Critical Role of Method Validation

Analytical method validation provides documented evidence that a procedure is fit for its intended purpose.[5][7] This is not merely a regulatory formality but a crucial scientific exercise to ensure the reliability of data used for critical decisions in pharmaceutical development, from purity assessments of active pharmaceutical ingredients (APIs) to stability testing of final products.[8][6] The recently updated ICH Q2(R2) guideline emphasizes a lifecycle approach to analytical procedures, encouraging a deeper understanding of the method's capabilities and limitations.[2][3]

Physicochemical Properties of 3-Hydrazino-4-methylbenzoic Acid

A foundational understanding of the analyte's properties is crucial for selecting and optimizing an analytical method.

Property	Value	Source
Molecular Formula	C8H10N2O2	[9]
Molecular Weight	166.18 g/mol	[9]
Appearance	Off-white to pale yellow powder	N/A
Solubility	Soluble in aqueous base, sparingly soluble in water	Inferred from structure

The presence of a carboxylic acid and a hydrazine group suggests that the molecule's ionization state will be pH-dependent, a critical consideration for chromatographic separations.

High-Performance Liquid Chromatography (HPLC): A Method of Choice

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique for the separation, identification, and quantification of non-volatile and thermally labile compounds, making it highly suitable for analyzing 3-Hydrazino-4-methylbenzoic acid.[10] Reversed-phase HPLC, in particular, is a robust choice for this analyte.

The Rationale Behind a Reversed-Phase HPLC Approach

A reversed-phase setup, typically employing a C18 stationary phase, separates compounds based on their hydrophobicity. For an ionizable compound like 3-Hydrazino-4-methylbenzoic acid, controlling the mobile phase pH is paramount to achieving good peak shape and retention.[11] By maintaining a pH below the pKa of the carboxylic acid group (typically around 3-4), the compound remains in its neutral, more hydrophobic form, leading to better interaction with the stationary phase and improved chromatographic performance.[11]

Experimental Workflow for HPLC Method Validation

The following diagram illustrates a typical workflow for the validation of an HPLC method for 3-Hydrazino-4-methylbenzoic acid, in accordance with ICH Q2(R2) guidelines.[2][3][5][7]

Caption: A logical workflow for HPLC method validation.

Detailed Experimental Protocol for HPLC Validation

1. System Suitability:

• Objective: To ensure the chromatographic system is performing adequately.

• Procedure:

  • Prepare a standard solution of 3-Hydrazino-4-methylbenzoic acid (e.g., 10 µg/mL).

  • Make five replicate injections.

  • Calculate the relative standard deviation (RSD) of the peak area, retention time, tailing factor, and theoretical plates.

• Acceptance Criteria: RSD of peak area and retention time < 2%, tailing factor ≤ 2.0, theoretical plates > 2000.

2. Specificity:

• Objective: To demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or placebo components.

• Procedure:

  • Analyze a blank (diluent), a placebo solution, a standard solution of 3-Hydrazino-4-methylbenzoic acid, and a sample solution spiked with known related substances.

  • Subject a sample solution to stress conditions (e.g., acid, base, oxidation, heat, light) to generate degradation products.

  • Analyze the stressed samples and assess the peak purity of the analyte peak using a photodiode array (PDA) detector.

• Acceptance Criteria: No interfering peaks at the retention time of the analyte in the blank or placebo. The analyte peak should be spectrally pure in the presence of impurities and degradation products.

3. Linearity and Range:

• Objective: To demonstrate a direct proportional relationship between the concentration of the analyte and the instrumental response.

• Procedure:

  • Prepare a series of at least five concentrations of 3-Hydrazino-4-methylbenzoic acid (e.g., from LOQ to 150% of the expected sample concentration).

  • Inject each concentration in triplicate.

  • Plot a calibration curve of mean peak area versus concentration and determine the regression equation and correlation coefficient (r²).

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.

4. Accuracy (as Recovery):

• Objective: To determine the closeness of the measured value to the true value.

• Procedure:

  • Prepare a placebo solution and spike it with 3-Hydrazino-4-methylbenzoic acid at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.

5. Precision:

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

• Procedure:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of 3-Hydrazino-4-methylbenzoic acid at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: RSD for both repeatability and intermediate precision should be ≤ 2.0%.

6. Limit of Detection (LOD) and Limit of Quantification (LOQ):

• Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified.

• Procedure:

  • LOD: Can be determined based on the signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S).

  • LOQ: Can be determined based on the signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve (LOQ = 10 * σ/S).

• Acceptance Criteria: The LOQ should be demonstrated with acceptable precision and accuracy.

7. Robustness:

• Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Procedure:

  • Introduce small variations to the method parameters, such as:

    • Mobile phase pH (e.g., ± 0.2 units)

    • Column temperature (e.g., ± 5 °C)

    • Flow rate (e.g., ± 0.1 mL/min)

    • Mobile phase composition (e.g., ± 2% organic)

  • Analyze the system suitability standard under each varied condition.

• Acceptance Criteria: System suitability parameters should remain within the established criteria for all tested variations.

UV-Visible Spectrophotometry: A Simpler Alternative

For some applications, such as the determination of the concentration of a pure substance in solution, UV-Visible spectrophotometry can be a rapid and cost-effective alternative to HPLC.[12] This technique relies on the principle that the analyte absorbs light at a specific wavelength.

Rationale for UV-Vis Spectrophotometry

The aromatic ring and conjugated system in 3-Hydrazino-4-methylbenzoic acid are expected to exhibit strong UV absorbance. The method involves measuring the absorbance of a solution at the wavelength of maximum absorbance (λmax) and relating it to the concentration via the Beer-Lambert law.

Experimental Protocol for UV-Vis Spectrophotometry Validation

1. Specificity:

• Objective: To ensure that the excipients or other components in the sample matrix do not interfere with the absorbance of the analyte at the analytical wavelength.

• Procedure:

  • Scan the UV spectrum of the analyte, placebo, and a mixture of the two from 200 to 400 nm.

  • Compare the spectra to identify a suitable analytical wavelength where the analyte has significant absorbance and the placebo has minimal or no absorbance.

• Acceptance Criteria: The placebo should not show any significant absorbance at the λmax of the analyte.

2. Linearity and Range:

• Objective: To establish a linear relationship between absorbance and concentration.

• Procedure:

  • Prepare a series of at least five concentrations of 3-Hydrazino-4-methylbenzoic acid in a suitable solvent.

  • Measure the absorbance of each solution at the predetermined λmax.

  • Plot a calibration curve of absorbance versus concentration and determine the regression equation and correlation coefficient (r²).

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

3. Accuracy (as Recovery):

• Objective: To assess the agreement between the measured and true values.

• Procedure:

  • Perform a recovery study by spiking a placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120%).

  • Prepare each level in triplicate and measure the absorbance.

  • Calculate the percentage recovery.

• Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.

4. Precision:

• Objective: To evaluate the variability of the measurements.

• Procedure:

  • Repeatability: Prepare and analyze six independent samples at 100% of the target concentration on the same day.

  • Intermediate Precision: Repeat the analysis on a different day or with a different analyst.

• Acceptance Criteria: RSD for repeatability and intermediate precision should be ≤ 2.0%.

Comparison of HPLC and UV-Vis Spectrophotometry

The choice between HPLC and UV-Vis spectrophotometry depends on the specific requirements of the analysis.

Parameter	High-Performance Liquid Chromatography (HPLC)	UV-Visible Spectrophotometry
Specificity	High; can separate the analyte from impurities and degradation products.	Lower; prone to interference from other absorbing species in the sample matrix.
Sensitivity	Generally higher; can achieve lower LOD and LOQ.	Generally lower sensitivity compared to HPLC.
Application	Suitable for purity testing, stability studies, and quantification in complex matrices.	Best suited for the quantification of pure substances or simple formulations.
Complexity	More complex instrumentation and method development.	Simpler instrumentation and faster analysis.
Cost	Higher initial investment and operational costs.	Lower initial and operational costs.

The relationship between these validation parameters can be visualized as follows:

Caption: Interrelationship of analytical method validation parameters.

Conclusion and Recommendations

For the comprehensive analysis of 3-Hydrazino-4-methylbenzoic acid, particularly in the context of pharmaceutical development where purity and stability are critical, a validated reversed-phase HPLC method is strongly recommended . Its high specificity and sensitivity ensure reliable quantification, even in the presence of impurities and degradation products.

UV-Visible spectrophotometry can serve as a valuable tool for simpler applications, such as rapid quantification of the pure substance or for in-process controls where a high degree of specificity is not required.

Ultimately, the choice of method and the extent of validation should be guided by the intended purpose of the analysis and justified by a science- and risk-based approach, as advocated by the latest ICH guidelines.[2]

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. [Link]

• Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration. [Link]

• FDA Guidance on Analytical Method Validation. U.S. Food and Drug Administration. [Link]

• Spectroscopic, Visual Test Techniques and Optical Sensors for Determination of Hydrazine and Its Derivatives. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. [Link]

• Validation of Analytical Procedure Q2(R2). International Council for Harmonisation. [Link]

• Spectrophotometric Determination of Some Hydrazine Derivatives Using 2,3-Dichloro-5,6-Dicyano-p-Benzoquinone. Journal of AOAC INTERNATIONAL. [Link]

• Spectrophotometric Determination of Hydrazine. ResearchGate. [Link]

• Analytical Methods for Hydrazines. Agency for Toxic Substances and Disease Registry. [Link]

• Determination of hydrazine derivatives by flow-injection analysis with spectrophotometric detection. PubMed. [Link]

• 4-hydrazinobenzoic acid as a derivatizing agent for aldehyde analysis by HPLC-UV and CE-DAD. Springer. [Link]

• 3-Hydrazino-4-methylbenzoic acid. Thoreauchem. [Link]

• Low Level Determination of Genotoxic Impurity in Deferasirox Formulation. Scientific Research Publishing. [Link]

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• 1. 3-Hydrazino-4-Methylbenzoic HCl (61100-70-7) at Nordmann - nordmann.global [nordmann.global]
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• 3. fda.gov [fda.gov]
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• 6. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
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• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 10. atsdr.cdc.gov [atsdr.cdc.gov]
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• 12. moca.net.ua [moca.net.ua]

In Vitro Evaluation of Novel Hydrazone Metal Complexes: A Comparative Guide Against Standard Chemotherapeutics

Executive Summary

The development of transition metal complexes (e.g., Cu(II), Ru(II), Ti(IV), Zn(II)) utilizing hydrazone ligands represents a critical paradigm shift in medicinal inorganic chemistry[1]. Historically, the clinical gold standard for metallodrugs has been Cisplatin, which operates primarily through covalent DNA crosslinking. However, the clinical utility of Cisplatin is frequently bottlenecked by severe systemic toxicity and acquired chemoresistance.

Hydrazone metal complexes offer a compelling alternative. Their highly tunable coordination chemistry—driven by the versatile azomethine (–NH–N=CH–) linkage—allows for the rational design of multi-targeted agents[2]. These novel complexes bypass classical resistance mechanisms by operating through a dual-action pathway: non-covalent DNA intercalation and the potent intracellular generation of reactive oxygen species (ROS)[3]. This guide provides an objective comparison of hydrazone complexes against standard alternatives and establishes a rigorously validated framework for their in vitro evaluation.

Comparative Efficacy: Hydrazones vs. Cisplatin

Hydrazone complexes frequently exhibit superior cytotoxicity profiles compared to standard chemotherapeutics, particularly in aggressive or resistant cell lines. The structural flexibility of the hydrazone ligand allows the metal center to undergo redox cycling more efficiently, lowering the effective dose required to induce apoptosis[4].

Table 1: Comparative In Vitro Cytotoxicity (IC 50​ ) of Hydrazone Complexes vs. Cisplatin

Compound / Complex	Target Cell Line	IC 50​ (µM)	Primary Mechanism of Action	Ref
Cu(II)-H2AcMe	U87 (Human Glioma)	~4.5	DNA Intercalation, ROS Generation	[3]
Cu(II)-BNMPH	HepG2 (Hepatocellular)	< 5.0	ROS, Caspase-8/Bax Activation	[4]
Ru(II)-Hydrazone	HeLa (Cervical Cancer)	~3.2	DNA Intercalation, Apoptosis	[5]
Ti(IV)-Hydrazone	A549 (Lung Cancer)	15.4	BSA Binding, Apoptosis	[6]
Cisplatin (Control)	HeLa / HepG2	15.0 - 25.0	Covalent DNA Crosslinking	[2]

Mechanistic Divergence

To accurately evaluate these complexes, one must understand the causality of their cytotoxicity. Unlike Cisplatin, which must enter the nucleus to form intra-strand crosslinks with purine bases, hydrazone complexes (particularly Cu and Ru derivatives) act as catalytic engines for oxidative stress[7].

In the reducing environment of the tumor cell (characterized by high glutathione levels), the metal center undergoes redox cycling (e.g., Cu(II) ⇌ Cu(I)). This catalyzes Fenton-like reactions, converting endogenous hydrogen peroxide into highly toxic hydroxyl radicals[4]. This ROS burst induces mitochondrial membrane depolarization, upregulates pro-apoptotic Bax, and triggers caspase-dependent cell death[7]. Concurrently, the planar aromatic rings of the hydrazone ligands facilitate minor groove binding and DNA intercalation[5].

Fig 1. Mechanistic divergence between hydrazone metal complexes and Cisplatin.

Self-Validating Experimental Protocols

To ensure high-fidelity data, every in vitro assay must be designed as a self-validating system. The following protocols detail the step-by-step methodologies required to evaluate hydrazone complexes, embedding the causality and necessary controls to guarantee scientific integrity.

Fig 2. Standardized in vitro evaluation workflow for novel metallodrugs.

Protocol 1: Cytotoxicity Assessment via MTT Assay

Causality: The MTT assay measures cellular metabolic activity as a proxy for viability. NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow tetrazolium dye (MTT) to insoluble purple formazan. The absorbance of solubilized formazan directly correlates with the viable cell count[6].

Step-by-Step Methodology:

• Seeding: Harvest exponential-phase cells (e.g., HeLa, MCF-7) and seed at a density of 1×104 cells/well in a 96-well plate. Incubate for 24 h at 37°C in 5% CO 2​ to allow adherence.

• Treatment: Aspirate media and apply the hydrazone complex dissolved in a maximum of 0.1% DMSO/media across a logarithmic concentration gradient (0.1 µM to 100 µM). Incubate for 48 h.

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate in the dark for 4 h at 37°C.

• Solubilization: Carefully aspirate the media to avoid disturbing the formazan crystals. Add 150 µL of pure DMSO to each well to solubilize the crystals. Agitate for 10 minutes.

• Quantification: Read the optical density (OD) at 570 nm using a microplate reader.

Self-Validation Checkpoint: You must include a vehicle control (0.1% DMSO) to rule out solvent-induced toxicity. Crucially, run a parallel Cisplatin positive control arm . If the IC 50​ of Cisplatin deviates significantly from established literature baselines (e.g., failing to hit ~15-25 µM for HeLa), the cell batch's chemosensitivity is compromised, invalidating the entire plate.

Protocol 2: Intracellular ROS Quantification via DCFDA

Causality: 2',7'-dichlorofluorescin diacetate (DCFDA) is a cell-permeable fluorogenic probe. Cellular esterases cleave the diacetate groups, trapping the non-fluorescent DCFH inside the cell. ROS generated by the redox-active hydrazone complex oxidizes DCFH into highly fluorescent DCF, allowing direct quantification of oxidative stress[3].

Step-by-Step Methodology:

• Probe Loading: Wash adhered cells with PBS and incubate with 10 µM DCFDA in serum-free media for 30 minutes at 37°C in the dark.

• Washing: Remove excess probe by washing twice with PBS to prevent extracellular background fluorescence.

• Treatment: Expose the cells to the IC 50​ concentration of the hydrazone complex for 4 to 24 hours.

• Measurement: Measure fluorescence intensity using a microplate fluorometer (Excitation: 485 nm, Emission: 535 nm) or visualize via fluorescence microscopy.

Self-Validation Checkpoint: Implement a parallel treatment arm pre-incubated with 5 mM N-acetylcysteine (NAC), a potent ROS scavenger. A successful assay must show near-complete fluorescence quenching in the[NAC + Hydrazone] group. This proves the signal is exclusively ROS-derived and not an artifact of the metal complex's inherent autofluorescence[7].

Protocol 3: DNA Binding Affinity via Competitive Ethidium Bromide (EB) Displacement

Causality: To determine if the complex intercalates into DNA, a competitive binding assay is utilized. EB fluoresces intensely when intercalated between DNA base pairs. If the hydrazone complex is a stronger intercalator, it will competitively displace EB, resulting in a measurable quenching of fluorescence[5].

Step-by-Step Methodology:

• Baseline Measurement: Prepare a solution of Calf Thymus DNA (CT-DNA, 10 µM) and EB (10 µM) in Tris-HCl buffer (pH 7.4). Record the baseline emission spectrum (Excitation: 520 nm, Emission: 550-750 nm).

• Titration: Successively add aliquots of the hydrazone complex (0 to 50 µM) to the CT-DNA/EB solution. Incubate for 5 minutes after each addition.

• Calculation: Record the quenched emission spectra. Calculate the Stern-Volmer quenching constant ( Ksv​ ) using the equation: F0​/F=1+Ksv​[Q] , where F0​ and F are the fluorescence intensities in the absence and presence of the quencher (complex), respectively.

Self-Validation Checkpoint: Use a known standard intercalator (e.g., Doxorubicin) as a positive control to validate the dynamic range of the spectrofluorometer. The Ksv​ value of the novel complex should be benchmarked directly against this standard to objectively quantify its binding affinity.

References

• Hydrazones, hydrazones-based coinage metal complexes, and their biological applications. RSC. URL:[Link]

• Hydrolytically Stable TiIV–Hydrazone-Based Metallodrugs: Protein Interaction and Anticancer Potential. ACS Applied Bio Materials. URL:[Link]

• ROS-Mediated Cytotoxic Effect of Copper(II) Hydrazone Complexes against Human Glioma Cells. PMC. URL:[Link]

• A review of hydrazide-hydrazone metal complexes' antitumor potential. Frontiers. URL:[Link]

• Redox cycling of a copper complex with benzaldehyde nitrogen mustard-2-pyridine carboxylic acid hydrazone contributes to its enhanced antitumor activity. Spandidos Publications. URL:[Link]

• Photocytotoxic Activity of Ruthenium(II) Complexes with Phenanthroline-Hydrazone Ligands. MDPI. URL:[Link]

• DMSO containing ruthenium(II) hydrazone complexes: in vitro evaluation of biomolecular interaction and anticancer activity. ResearchGate. URL:[Link]

Sources

• 1. Hydrazones, hydrazones-based coinage metal complexes, and their biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07794F [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Frontiers | A review of hydrazide-hydrazone metal complexes’ antitumor potential [frontiersin.org]

Antioxidant Activity of 4-Hydrazinobenzoic Acid Derivatives: A Comparative Performance Guide

As a Senior Application Scientist specializing in molecular design and assay validation, I frequently evaluate novel antioxidant scaffolds for pharmaceutical development and materials science. 4-Hydrazinobenzoic acid (4-HBA) and its derivatives have emerged as highly versatile, bifunctional building blocks. By combining a reactive hydrazine group with a carboxylic acid moiety, 4-HBA allows for extensive structural tuning.

This guide objectively compares the antioxidant performance of synthesized 4-HBA derivatives against industry-standard reference compounds (e.g., Butylated Hydroxyanisole[BHA] and Trolox), detailing the mechanistic causality, quantitative performance data, and self-validating experimental workflows necessary for rigorous laboratory evaluation.

Mechanistic Foundations of 4-HBA Antioxidant Activity

The antioxidant superiority of 4-HBA derivatives stems from the triatomic azomethine structure ( C=N−N ) and the electron-donating capacity of the hydrazine unit[1]. When exposed to Reactive Oxygen Species (ROS), these molecules neutralize free radicals through a combination of three distinct quantum mechanical pathways. Density Functional Theory (DFT) studies utilizing the B3LYP/6-311G(d,p) level of theory confirm that 4-HBA derivatives operate via these parallel mechanisms[2]:

• Single Electron Transfer (SET): The derivative donates an electron to the radical, forming a resonance-stabilized radical cation.

• Hydrogen Atom Transfer (HAT): Direct donation of a hydrogen atom (proton + electron) to quench the ROS.

• Sequential Proton Loss Electron Transfer (SPLET): The molecule first loses a proton to form an anion, which subsequently donates an electron.

Figure 1: Proposed antioxidant mechanisms (SET, HAT, SPLET) of 4-HBA derivatives.

Comparative Performance Analysis

To establish a baseline for efficacy, 4-HBA derivatives featuring various core units (isothiocyanate, benzylidene, and acid anhydride) were benchmarked against BHA in standard in vitro assays[3].

The data reveals a critical structure-activity relationship: electron-donating substituents (like benzylidene and isothiocyanate) drastically increase the Highest Occupied Molecular Orbital (HOMO) energy, facilitating electron transfer and boosting antioxidant capacity[2]. Conversely, electron-withdrawing groups (like acid anhydrides) suppress this capability, resulting in poor radical scavenging[2].

Table 1: Quantitative Antioxidant Performance Comparison

Antioxidant / Compound	DPPH Scavenging (%) at 20 μg/mL	ABTS Scavenging (%) at 20 μg/mL	FRAP (μmol Trolox/100 g)	Structural Note
BHA (Industry Standard)	92.0%	85.0%	N/A	Phenolic positive control
4-HBA (Unsubstituted)	Moderate	74.52 ± 0.11%	2864 ± 32.56	Base molecular scaffold
4-HBA Benzylidene (Cmpd 7)	70.0 - 72.0%	84.34 ± 0.10%	4120 ± 20.53	Highly active; matches BHA
4-HBA Isothiocyanate (Cmpd 2)	Moderate	~81.0%	4080 ± 14.57	Strong electron donor
4-HBA Anhydride (Cmpd 12)	Low	18.51 ± 0.15%	Low	Electron-withdrawing

Data synthesized from in vitro screening of 4-hydrazinobenzoic acid targets[3],[2].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the evaluation of 4-HBA derivatives must employ self-validating assay systems. The following protocols integrate internal controls and explain the causality behind critical methodological choices.

Figure 2: Self-validating experimental workflow for antioxidant quantification.

Protocol A: DPPH Radical Scavenging Assay

Principle: DPPH is a stable free radical exhibiting a deep violet color. When reduced by an antioxidant (via SET or HAT), it converts to a colorless/yellow hydrazine derivative. The reduction in color is stoichiometrically proportional to the number of electrons transferred[2].

• Sample Preparation: Dissolve the 4-HBA derivative in analytical-grade methanol to yield concentrations ranging from 1 to 40 μg/mL.

  • Causality: Methanol is strictly required because it ensures complete solubilization of the lipophilic benzylidene/isothiocyanate moieties while maintaining the stability of the DPPH radical[2].

• Reaction Initiation: Add 1.0 mL of a 0.1 mM DPPH methanolic solution to 3.0 mL of the prepared sample solution.

• Incubation: Vortex the mixture and incubate in total darkness at room temperature for 30 minutes.

  • Causality: DPPH radicals are highly sensitive to photo-degradation. Dark incubation prevents artificial signal decay, ensuring that any drop in absorbance is solely due to the antioxidant's reducing power.

• Quantification: Measure the absorbance at 517 nm using a UV-Vis spectrophotometer against a pure methanol blank.

• Validation & Calculation: Run BHA concurrently as a positive control. Calculate the scavenging effect using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] × 100

Protocol B: Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: FRAP evaluates the electron-donating capability of the 4-HBA derivative by measuring its ability to reduce a colorless ferric ( Fe3+ ) complex to a blue ferrous ( Fe2+ ) complex at low pH[2].

• Reagent Formulation: Prepare the FRAP reagent fresh by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl3​⋅6H2​O in a 10:1:1 ratio.

  • Causality: The acidic pH (3.6) is critical to maintain iron solubility and to drive the redox reaction specifically toward electron transfer rather than metal chelation.

• Reaction: Add 100 μL of the 4-HBA sample to 3.0 mL of the FRAP reagent.

• Incubation & Measurement: Incubate at 37°C for 10 minutes, then read the absorbance at 593 nm.

• Validation: Generate a standard curve using Trolox (a water-soluble vitamin E analog). Express the final reducing power as μmol Trolox equivalents per 100 g of the sample[2].

Cross-Disciplinary Applications: Beyond Pharmaceuticals

While 4-HBA derivatives are heavily researched for their biological antioxidant and anticancer properties, their exceptional reducing power has recently disrupted materials science.

In the development of Sn-Pb alloyed perovskite solar cells , the rapid oxidation of Sn2+ to Sn4+ creates severe defect states that ruin power conversion efficiency. 4-Hydrazinobenzoic acid is now utilized as a highly specialized antioxidant additive in the perovskite precursor solution. It actively suppresses Sn2+ oxidation and passivates surface defects, mitigating trap state density and successfully pushing the solar cell efficiency to an impressive 21.09%[4].

References

• Investigation of 4-Hydrazinobenzoic Acid Derivatives for Their Antioxidant Activity: In Vitro Screening and DFT Study Source: ACS Omega (2021) URL:[Link]

• Exploration of Molecular Structure, DFT Calculations, and Antioxidant Activity of a Hydrazone Derivative Source: MDPI (2022) URL:[Link]

• 4‐Hydrazinobenzoic‐Acid Antioxidant for High‐Efficiency Sn–Pb Alloyed Perovskite Solar Cells Source: Advanced Materials / ResearchGate (2023) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

3-Hydrazino-4-methylbenzoic acid proper disposal procedures

Standard Operating Procedure: Safe Handling, Disposal, and Spill Management of 3-Hydrazino-4-methylbenzoic Acid

Executive Summary

3-Hydrazino-4-methylbenzoic acid (CAS: 61100-70-7) is a critical aryl hydrazine intermediate widely utilized in pharmaceutical synthesis, most notably in the development of thrombopoietin receptor agonists like Eltrombopag. While its utility in drug development is immense, the presence of the hydrazine moiety renders it highly reactive, toxic, and a suspected carcinogen[1]. This guide provides researchers and drug development professionals with a self-validating, step-by-step operational plan for the proper disposal and spill management of this compound.

Hazard Assessment & Causality (E-E-A-T)

Expertise & Experience: The "No Bleach" Imperative A common and dangerous misconception in laboratory safety is that all hydrazine derivatives can be neutralized using weak oxidizing agents like sodium hypochlorite (bleach). While unsubstituted hydrazine (N₂H₄) reacts with hypochlorite to safely yield nitrogen gas and water[2], aryl hydrazines like 3-hydrazino-4-methylbenzoic acid follow a drastically different mechanistic pathway.

When an aryl hydrazine is exposed to sodium hypochlorite, the oxidation rapidly generates highly reactive diazonium cations[3]. Instead of safely off-gassing, these diazonium intermediates can undergo electrophilic coupling to form toxic, mutagenic azo compounds, or decompose into unpredictable chlorinated organics and phenols[3]. Therefore, attempting chemical neutralization of 3-hydrazino-4-methylbenzoic acid is hazardous and strictly prohibited in this protocol.

Trustworthiness: A Self-Validating Disposal System To ensure absolute safety, our protocol relies on a self-validating system: High-Temperature Incineration . By bypassing chemical neutralization, we eliminate the variable of toxic byproduct generation. Every step of the disposal protocol is designed to isolate the compound, prevent aerosolization, and transfer it safely to Environmental Health and Safety (EHS) for thermal destruction[4].

Quantitative Safety Data

Because specific occupational exposure limits (OELs) for 3-hydrazino-4-methylbenzoic acid are not universally established, safety parameters are extrapolated from the highly regulated hydrazine base and general aryl hydrazine class data to ensure maximum protective measures[5],[4].

Safety Parameter	Value / Classification	Source Proxy / Reference
OSHA PEL (TWA)	0.1 ppm (Skin designation)	Hydrazine Base[4]
NIOSH IDLH	50 ppm	Hydrazine Base[5]
Primary Hazards	Toxic, Irritant, Sensitizer, Suspected Carcinogen	Aryl Hydrazines[1]
Incompatible Materials	Strong oxidizers (e.g., Hypochlorites, Peroxides)	Chemical Reactivity Profile[2]
Preferred Disposal	High-Temperature Incineration	EPA/RCRA Guidelines[4]

Experimental Protocols: Step-by-Step Methodologies

Protocol 1: Routine Laboratory Waste Disposal

This protocol applies to the routine disposal of unreacted 3-hydrazino-4-methylbenzoic acid powder, mother liquors, and contaminated consumables.

Step 1: Segregation and Containment

• Solid Waste: Collect all unreacted powder, contaminated weigh boats, and filter papers in a dedicated, heavy-duty polyethylene (HDPE) wide-mouth container.

• Liquid Waste: Collect organic/aqueous mother liquors containing the compound in a dedicated, chemically compatible solvent waste carboy (e.g., PTFE or HDPE). Do not mix with oxidizing acid waste.

Step 2: Environmental Control

• Perform all waste transfers inside a certified, properly functioning chemical fume hood to prevent inhalation of aerosolized particulates[5].

Step 3: Labeling and Verification

• Affix a hazardous waste label immediately upon the first addition of waste.

• Explicitly list: "Hazardous Waste: 3-Hydrazino-4-methylbenzoic acid (Aryl Hydrazine). TOXIC. DO NOT MIX WITH OXIDIZERS."

Step 4: EHS Transfer

• Seal the containers tightly. Do not attempt to neutralize the waste in the lab.

• Submit a waste pickup request to your institutional EHS department, specifying the need for high-temperature incineration[4].

Protocol 2: Emergency Spill Response Workflow

In the event of a spill, immediate containment is required to prevent exposure and contamination.

Step 1: Evacuation and Assessment

• Evacuate personnel from the immediate vicinity.

• Don appropriate PPE: Nitrile gloves (double-gloved), lab coat, safety goggles, and an N95 or P100 particulate respirator if the spill is dry powder outside a fume hood[5].

Step 2: State-Specific Containment

• For Dry Powder: Gently mist the powder with a minimal amount of water using a spray bottle. Causality: This prevents the toxic powder from aerosolizing into the breathing zone during sweeping.

• For Solutions: Surround and cover the liquid spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite[1].

Step 3: Collection and Decontamination

• Use a non-sparking plastic scoop to collect the dampened powder or saturated absorbent.

• Place the material into a sealable hazardous waste bucket.

• Wash the spill area with copious amounts of water and soap. Do not use bleach to clean the spill area [3].

Mandatory Visualization: Spill Response Workflow

Figure 1: Emergency spill response and containment workflow for 3-Hydrazino-4-methylbenzoic acid.

References

• Title: Hydrazine - Hazardous Substance Fact Sheet. Source: New Jersey Department of Health. URL: [Link]

• Title: Safety and Handling of Hydrazine. Source: Defense Technical Information Center (DTIC). URL: [Link]

• Title: Toxic tips: sodium hypochlorite. Source: ACS Chemical Health & Safety. URL: [Link]

• Title: Spectral properties of azo dyes formed by phenylhydrazine and its substituted derivatives. Source: ResearchGate. URL: [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 3-Hydrazino-4-methylbenzoic Acid

This guide provides essential safety protocols and detailed personal protective equipment (PPE) recommendations for handling 3-Hydrazino-4-methylbenzoic acid in a laboratory setting. As a substituted hydrazine derivative and an aromatic carboxylic acid, this compound warrants a cautious and well-informed approach to minimize exposure and ensure the safety of all personnel. This document is intended for researchers, scientists, and drug development professionals.

The information herein is synthesized from established safety data for structurally similar compounds and general best practices for handling hydrazine derivatives. It is imperative to always consult the specific Safety Data Sheet (SDS) for 3-Hydrazino-4-methylbenzoic acid provided by the manufacturer before commencing any work.

Hazard Assessment: Understanding the Risks

3-Hydrazino-4-methylbenzoic acid, while not having a widely available specific hazard profile, can be assessed by considering its structural components: a hydrazine moiety and a substituted benzoic acid. Hydrazine and its derivatives are known for their potential toxicity, including being skin and respiratory tract irritants, and in some cases, potential carcinogens and skin sensitizers.[1] Aromatic carboxylic acids can also cause irritation to the skin, eyes, and respiratory system.[2][3]

Therefore, it is prudent to handle 3-Hydrazino-4-methylbenzoic acid with a high degree of caution, assuming it may exhibit the following hazards:

• Skin and eye irritation/corrosion: Direct contact can cause irritation or serious eye damage.[2][3][4]

• Respiratory irritation: Inhalation of dust or aerosols may irritate the respiratory system.[3][5]

• Potential for sensitization: Repeated skin contact may lead to an allergic skin reaction.[1]

• Systemic toxicity: Absorption through the skin or inhalation may have systemic effects. Hydrazine derivatives have been associated with liver damage and central nervous system effects.[1]

• Potential Carcinogenicity: Some hydrazine compounds are considered potential occupational carcinogens.[6]

Engineering Controls: The First Line of Defense

Before detailing specific PPE, it is crucial to emphasize the importance of engineering controls to minimize exposure at the source.

• Chemical Fume Hood: All handling of 3-Hydrazino-4-methylbenzoic acid, including weighing, transferring, and experimental procedures, must be conducted in a certified chemical fume hood.[7][8] This is the most critical engineering control to prevent inhalation of dust or vapors.

• Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.

• Designated Work Area: The area within the fume hood where the compound is handled should be clearly designated and, if possible, covered with disposable absorbent bench paper to contain any spills.[7]

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and in good working order.[2][7]

Personal Protective Equipment (PPE): A Multi-layered Approach

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory exposure. The following table summarizes the recommended PPE for handling 3-Hydrazino-4-methylbenzoic acid.

Body Part	Required PPE	Specifications and Rationale
Hands	Double-gloving with nitrile gloves	Nitrile gloves offer good resistance to a range of chemicals.[9][10] Double-gloving provides an extra layer of protection against potential tears or permeation. Gloves should be inspected for any signs of degradation before use and changed immediately if contaminated.[10]
Eyes/Face	Chemical safety goggles and a face shield	Chemical safety goggles provide impact and splash protection.[8][11] A face shield should be worn over the goggles, especially when there is a significant risk of splashes or when handling larger quantities, to protect the entire face.[1]
Body	Chemical-resistant lab coat	A lab coat made of a suitable material, such as polyester or a blend, should be worn and fully buttoned.[8][9] Ensure it has long sleeves and fits properly. Do not wear lab coats outside of the laboratory to prevent cross-contamination.[10]
Respiratory	NIOSH-approved respirator (if necessary)	A respirator should be used if engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup.[12] The type of respirator (e.g., an N95 dust mask for powders or a cartridge respirator for vapors) should be selected based on a formal risk assessment.[13]
Feet	Closed-toe shoes	Shoes that fully cover the feet are required to protect against spills and falling objects.[8][9]

Step-by-Step Guide to Donning and Doffing PPE

Properly putting on and taking off PPE is as critical as selecting the right equipment to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for donning PPE.

Doffing PPE Workflow

Caption: Sequential process for doffing PPE.

Operational and Disposal Plans

Handling Procedures

• Preparation: Before handling, ensure all necessary equipment and reagents are inside the chemical fume hood to minimize traffic in and out of the containment area.[7]

• Weighing and Transferring: Use the smallest amount of the chemical necessary for the experiment.[7] When weighing, do so in the fume hood on a disposable weigh boat.

• During the Experiment: Keep all containers with 3-Hydrazino-4-methylbenzoic acid tightly sealed when not in use.[2] Avoid any actions that could generate dust or aerosols.[7]

• Post-Procedure: Decontaminate all surfaces and equipment that may have come into contact with the chemical. Dispose of all contaminated disposable materials in a designated hazardous waste container.[7]

Spill Response

• Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or if you are unsure how to handle it.

• Containment: For small spills within the fume hood, use a spill kit with an appropriate absorbent material to contain the spill.[8]

• Cleanup: Wear appropriate PPE, including a respirator if necessary, during cleanup.[14] Collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[5]

• Decontamination: Thoroughly decontaminate the spill area after the material has been removed.

Waste Disposal

All waste contaminated with 3-Hydrazino-4-methylbenzoic acid, including empty containers, disposable PPE, and spill cleanup materials, must be disposed of as hazardous waste.[2][11] Follow all local, state, and federal regulations for hazardous waste disposal.[15] Do not mix with other waste streams unless compatibility has been confirmed.[14]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][2] Seek medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][11] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2][11] If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with water and give them one to two glasses of water to drink. Seek immediate medical attention.

Conclusion

Handling 3-Hydrazino-4-methylbenzoic acid requires a proactive and informed approach to safety. By implementing robust engineering controls, consistently using the correct personal protective equipment, and adhering to safe handling and disposal procedures, researchers can significantly mitigate the risks associated with this compound. Always prioritize safety and consult the specific SDS before beginning any work.

References

• hydrazine hydrate 60% - Sdfine. (n.d.).
• Personal protective equipment for handling Hydrazine, [2-(methylthio)phenyl]- - Benchchem. (2025).
• HYDRAZINE - Ataman Kimya. (n.d.).
• 3 - SAFETY DATA SHEET. (2025, December 18).
• Safety and Handling of Hydrazine - DTIC. (n.d.).
• Hydrazine - Santa Cruz Biotechnology. (n.d.).
• Safe Handling Practices for Laboratory Chemicals - GZ Industrial Supplies. (2025, May 26).
• • SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• SAFETY DATA SHEET - Fisher Scientific. (2013, March 11).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2014, September 8).
• 4-Hydrazinobenzoic acid - Apollo Scientific. (n.d.).
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.).
• Life-Changing Safety Tips for Handling Laboratory Chemicals - Actylis Lab Solutions. (n.d.).
• Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. (n.d.).
• Benzoic acid, 4-hydrazino-, Methyl ester — Chemical Substance Information - NextSDS. (n.d.).
• Safety Data Sheet: 4-Hydrazinobenzoic acid - Carl ROTH. (n.d.).
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